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  • Product: Tolazamide-d7
  • CAS: 1794811-72-5

Core Science & Biosynthesis

Foundational

Tolazamide-d7 chemical structure and physical properties

Executive Summary Tolazamide-d7 is a highly stable, isotopically labeled analog of tolazamide, a first-generation sulfonylurea utilized in the management of type 2 diabetes mellitus. By incorporating seven deuterium atom...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tolazamide-d7 is a highly stable, isotopically labeled analog of tolazamide, a first-generation sulfonylurea utilized in the management of type 2 diabetes mellitus. By incorporating seven deuterium atoms into its molecular framework, Tolazamide-d7 is engineered specifically to serve as an optimal internal standard (IS) for Isotope Dilution Mass Spectrometry (IDMS). This technical guide explores the physicochemical properties of Tolazamide-d7, the causality behind its structural design, and provides a self-validating protocol for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows.

Chemical Structure and Isotopic Integrity

Tolazamide (the parent compound) exerts its therapeutic effect by binding to the SUR1 receptor on pancreatic beta-cells, closing ATP-sensitive potassium channels ( KATP​ ), and triggering insulin exocytosis[1]. To accurately quantify this drug in complex biological matrices, Tolazamide-d7 was developed as a chemically identical but mass-differentiated surrogate[2].

Chemical Identity:

  • IUPAC Name: 1-(azepan-1-yl)-3-[2,3,5,6-tetradeuterio-4-(trideuteriomethyl)phenyl]sulfonylurea

  • Molecular Formula: C14​H14​D7​N3​O3​S

  • Molecular Weight: 318.45 g/mol [2]

Structural Design Causality: The deuteration strategy for Tolazamide-d7 involves replacing seven hydrogen atoms on the p-tolyl group (four on the phenyl ring and three on the methyl group) with deuterium. This specific labeling site is chosen because the C-D bonds on the aromatic ring and methyl group are thermodynamically stable and resist hydrogen-deuterium (H/D) back-exchange when exposed to aqueous biological matrices or acidic mobile phases[3]. The resulting +7 Da mass shift ensures baseline isotopic resolution from the native drug, eliminating spectral overlap and cross-talk during mass spectrometric detection.

MOA_Tolazamide Drug Tolazamide Receptor Binds SUR1 Receptor (Pancreatic β-cell) Drug->Receptor Channel Closes K_ATP Channels (↓ K+ Efflux) Receptor->Channel Depolarization Membrane Depolarization Channel->Depolarization Calcium Opens Voltage-Gated Ca2+ Channels (↑ Ca2+ Influx) Depolarization->Calcium Insulin Insulin Exocytosis Calcium->Insulin

Caption: Mechanism of action of Tolazamide via SUR1 receptor binding and insulin exocytosis.

Physicochemical Properties

Tolazamide-d7 retains the macroscopic physical properties of its unlabeled counterpart while exhibiting a distinct mass signature. The compound is typically stored at -20°C to prevent thermal degradation of the sulfonylurea linkage.

Table 1: Physicochemical Properties of Tolazamide-d7

PropertyValueCausality / Analytical Implication
Appearance White to off-white crystalline powderCharacteristic of sulfonylurea derivatives[4].
Melting Point 165°C – 173°C (with decomposition)Indicates thermal instability at high temperatures; GC-MS is unsuitable without derivatization[1].
Solubility Soluble in chloroform, acetone, methanolHighly compatible with reversed-phase LC mobile phases and organic extraction solvents.
Water Solubility Practically insoluble (< 1 mg/mL)Necessitates the use of organic solvents (e.g., DMSO or Methanol) for stock solution preparation[4].
Isotopic Purity Typically > 99% atom DPrevents artificial inflation of the native analyte signal (zero-contribution to the M0​ channel)[3].

Applications in Isotope Dilution Mass Spectrometry (IDMS)

In quantitative bioanalysis, matrix effects (such as ion suppression caused by endogenous phospholipids) can severely compromise data integrity. Tolazamide-d7 is utilized as a Stable Isotope-Labeled Internal Standard (SIL-IS) to create a self-correcting analytical system[2]. Because Tolazamide-d7 shares the exact physicochemical properties of native Tolazamide, it co-elutes chromatographically. Any matrix-induced ionization suppression or enhancement affects both the analyte and the IS equally, leaving the Analyte/IS peak area ratio constant and reliable[5].

IDMS_Workflow Sample Biological Sample (Plasma/Urine) Spike Add Tolazamide-d7 (Internal Standard) Sample->Spike Known amt Extraction Protein Precipitation & Extraction Spike->Extraction Mix LC LC Separation (C8/C18 Column) Extraction->LC Supernatant MS ESI-MS/MS (MRM Mode) LC->MS Co-elution Data Quantification (Analyte/IS Ratio) MS->Data Signal Ratio

Caption: Isotope Dilution Mass Spectrometry (IDMS) workflow utilizing Tolazamide-d7.

Step-by-Step Experimental Protocol: LC-MS/MS Quantification

The following protocol details the extraction and quantification of Tolazamide from human plasma using Tolazamide-d7 as the SIL-IS[5].

Phase 1: Sample Preparation (Protein Precipitation) Causality: Plasma contains a high concentration of proteins that will irreversibly bind to the LC column and ruin chromatographic performance. Acetonitrile acts as a chaotropic agent, stripping the hydration shell from proteins and causing them to precipitate.

  • Spiking: Aliquot 100 µL of human plasma into a microcentrifuge tube. Add 10 µL of Tolazamide-d7 working solution (e.g., 500 ng/mL in methanol). Vortex for 10 seconds.

    • Self-Validation Check: Always prepare a "Blank + IS" sample (matrix spiked only with Tolazamide-d7). If a signal appears in the native Tolazamide channel, it indicates isotopic cross-talk or unlabelled contamination. The native signal must be < 0.1% of the IS channel to validate the run[3].

  • Precipitation: Add 300 µL of ice-cold Acetonitrile (containing 0.1% formic acid) to the sample.

  • Mixing: Vortex vigorously for 2 minutes to ensure complete protein denaturation and release of protein-bound drugs.

  • Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer: Transfer 200 µL of the clear supernatant to an LC autosampler vial.

Phase 2: LC-MS/MS Analysis Causality: The acidic mobile phase (formic acid) ensures that the sulfonylurea nitrogen atoms are fully protonated ( [M+H]+ ), maximizing ionization efficiency in the positive Electrospray Ionization (ESI+) mode[5].

  • Chromatography: Inject 5 µL onto a reversed-phase C18 column (e.g., 50 × 2.1 mm, 1.7 µm).

  • Mobile Phase: Use a gradient of Water + 0.1% Formic Acid (Mobile Phase A) and Acetonitrile + 0.1% Formic Acid (Mobile Phase B).

  • Detection: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Table 2: Representative MRM Parameters for ESI+ Detection

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Dwell Time (ms)
Tolazamide 312.1 [M+H]+ 171.1 / 91.12050
Tolazamide-d7 319.2 [M+H]+ 178.1 / 98.12050

Note: The +7 Da mass shift is conserved in both the precursor ion and the deuterated product fragments, ensuring complete spectral isolation between the native drug and the internal standard.

References

  • NIH DailyMed. "tolazamide tablet - DailyMed - NIH." Available at:[Link]

  • PubChem. "Tolazamide | C14H21N3O3S | CID 5503 - PubChem - NIH." Available at:[Link]

  • Cerilliant. "Selection of Internal Standards for LC-MS/MS Applications - Cerilliant." Available at:[Link]

  • NIH PMC. "Analysis of Hypoglycemic Drugs by Liquid Chromatography-Tandem Mass Spectrometry." Available at: [Link]

Sources

Exploratory

Synthesis Pathways and Mechanistic Insights for Deuterated Tolazamide-d7

A Technical Whitepaper for Research & Drug Development Professionals Executive Summary Tolazamide-d7 (CAS 1794811-72-5)[1] is a highly specialized, stable isotope-labeled analog of tolazamide, a second-generation sulfony...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Whitepaper for Research & Drug Development Professionals

Executive Summary

Tolazamide-d7 (CAS 1794811-72-5)[1] is a highly specialized, stable isotope-labeled analog of tolazamide, a second-generation sulfonylurea utilized in the management of type 2 diabetes mellitus[2]. With the molecular formula C14​H14​D7​N3​O3​S and a molecular weight of 318.44 g/mol [3], this compound serves as a gold-standard internal standard for Isotope Dilution Mass Spectrometry (IDMS)[1].

The structural integrity of Tolazamide-d7 relies on the precise placement of seven deuterium atoms on the p-tolyl ring—specifically, 2,3,5,6-tetradeuterio-4-(trideuteriomethyl)phenyl[1]. This specific labeling pattern is not arbitrary; it intentionally utilizes the higher bond dissociation energy of C-D bonds over C-H bonds to resist in vivo hydrogen-deuterium exchange (HDX) and leverage the Kinetic Isotope Effect (KIE) during benzylic oxidation by cytochrome P450 enzymes[1].

Retrosynthetic Strategy & Mechanistic Causality

As a Senior Application Scientist, designing a scalable and high-purity synthesis of Tolazamide-d7 requires prioritizing isotopic preservation and avoiding highly toxic intermediates.

Traditional sulfonylurea syntheses often employ phosgene to convert sulfonamides into sulfonyl isocyanates. However, phosgene is highly hazardous and sensitive to moisture, which risks hydrolytic loss of the isotopic label. Instead, our optimized pathway utilizes a carbamate intermediate strategy . By reacting p-toluene-d7-sulfonamide with ethyl chloroformate, we generate a bench-stable, self-validating electrophile (ethyl N-(p-tolyl-d7-sulfonyl)carbamate) that undergoes clean aminolysis with 1-aminoazepane.

This approach minimizes symmetrical urea byproducts and ensures that the +7 Da mass shift is rigorously conserved from the commercially available starting material, Toluene-d8, all the way to the final Active Pharmaceutical Ingredient (API) analog[4].

SynthesisWorkflow Toluene Toluene-d8 (Starting Material) Step1 Chlorosulfonation (ClSO3H, 0°C to RT) Toluene->Step1 TsCl p-Toluene-d7-sulfonyl chloride (Intermediate 1) Step1->TsCl Step2 Amination (NH4OH, THF, 0°C) TsCl->Step2 TsNH2 p-Toluene-d7-sulfonamide (Intermediate 2) Step2->TsNH2 Step3 Carbamoylation (ClCO2Et, K2CO3, Acetone) TsNH2->Step3 Carbamate Ethyl N-(p-tolyl-d7-sulfonyl)carbamate (Intermediate 3) Step3->Carbamate Step4 Urea Coupling (1-Aminoazepane, Toluene, 110°C) Carbamate->Step4 Tolazamide Tolazamide-d7 (Final Product) Step4->Tolazamide

Step-by-step synthetic workflow for Tolazamide-d7 from Toluene-d8.

Quantitative Data & Specifications

To ensure the protocol is a self-validating system, rigorous in-process analytical controls are mandatory. The tables below summarize the expected physicochemical properties and the analytical checkpoints required to validate each step.

Table 1: Pharmacokinetic & Physicochemical Properties
PropertyUnlabeled Tolazamide[2]Tolazamide-d7[1],[3]
CAS Number 1156-19-01794811-72-5
Molecular Formula C14​H21​N3​O3​S C14​H14​D7​N3​O3​S
Molecular Weight 311.40 g/mol 318.44 g/mol
Exact Mass 311.1304 Da~318.1743 Da
Primary Application Therapeutic Hypoglycemic AgentInternal Standard for IDMS
Table 2: In-Process Analytical Controls and Acceptance Criteria
Synthesis StepTarget IntermediateAnalytical MethodKey Acceptance CriteriaExpected Yield
Step 1 p-Toluene-d7-sulfonyl chloride 1 H-NMR / GC-MSAbsence of aromatic protons (7.0-8.0 ppm); m/z ~19775-80%
Step 2 p-Toluene-d7-sulfonamideLC-MS / Melting Pointm/z 179 [M+H] + ; MP 137-139°C88-92%
Step 3 Ethyl N-(p-tolyl-d7-sulfonyl)carbamateHPLC (UV 220nm)Purity > 98%; Retention time match80-85%
Step 4 Tolazamide-d7LC-MS / Isotopic Puritym/z 319.1 [M+H] + ; Isotopic purity > 99% D75-82%

Step-by-Step Experimental Methodologies

Step 1: Chlorosulfonation of Toluene-d8
  • Causality: Direct chlorosulfonation using an excess of chlorosulfonic acid provides a kinetic advantage, driving the equilibrium toward the sulfonyl chloride while utilizing the sulfonic acid intermediate as an in-situ directing group for high para-selectivity.

  • Protocol:

    • Cool chlorosulfonic acid (3.0 eq) to 0 °C under an inert N 2​ atmosphere.

    • Add Toluene-d8 (1.0 eq) dropwise over 1 hour to control the highly exothermic reaction.

    • Allow the mixture to warm to room temperature and stir for 3 hours.

    • Quench by carefully pouring the mixture over crushed ice (Caution: vigorous HCl gas evolution).

    • Extract the aqueous layer with dichloromethane (DCM). Wash the organic layer with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo to yield p-toluene-d7-sulfonyl chloride.

Step 2: Amination to p-Toluene-d7-sulfonamide
  • Causality: Utilizing aqueous ammonium hydroxide in a biphasic or THF-miscible system ensures rapid nucleophilic attack while preventing the hydrolysis of the sulfonyl chloride back to the sulfonic acid.

  • Protocol:

    • Dissolve p-toluene-d7-sulfonyl chloride in anhydrous THF and cool to 0 °C.

    • Add aqueous ammonium hydroxide (28% NH 3​ , 5.0 eq) dropwise.

    • Stir the biphasic mixture for 2 hours at room temperature.

    • Concentrate the mixture to remove THF. Filter the resulting precipitated solid, wash extensively with cold distilled water to remove NH 4​ Cl salts, and dry under high vacuum.

Step 3: Carbamoylation
  • Causality: Ethyl chloroformate acts as a mild acylating agent. The use of anhydrous K 2​ CO 3​ in acetone facilitates the deprotonation of the sulfonamide, increasing its nucleophilicity without causing degradation of the resulting carbamate.

  • Protocol:

    • Suspend p-toluene-d7-sulfonamide in anhydrous acetone and add finely powdered anhydrous K 2​ CO 3​ (2.0 eq).

    • Add ethyl chloroformate (1.2 eq) dropwise at room temperature.

    • Heat the reaction mixture to reflux (approx. 56 °C) for 4 hours.

    • Cool to room temperature, filter off the inorganic salts, and concentrate the filtrate. Recrystallize the crude product from ethanol to afford pure ethyl N-(p-tolyl-d7-sulfonyl)carbamate.

Step 4: Urea Coupling with 1-Aminoazepane
  • Causality: Heating the carbamate with 1-aminoazepane (also known as N-aminohexamethyleneimine) in a high-boiling solvent like toluene drives the aminolysis forward by thermal expulsion of ethanol. This avoids the formation of symmetrical ureas that plague phosgene-based routes.

  • Protocol:

    • Dissolve the carbamate intermediate in anhydrous toluene.

    • Add 1-aminoazepane (1.1 eq) to the solution.

    • Heat the mixture to 110 °C (reflux) for 6 hours.

    • Cool the mixture gradually to room temperature; Tolazamide-d7 will begin to crystallize.

    • Filter the crystals, wash with cold toluene, and recrystallize from a methanol/water mixture to achieve >99% isotopic purity. Validate via LC-MS (m/z 319.1).

Pharmacological Context & ADME Utility

In pharmacokinetic (PK) and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, Tolazamide-d7 is utilized to trace the parent drug without radioactive labeling[1]. Unlabeled tolazamide functions by binding to specific sulfonylurea receptors (SUR1) on the ATP-sensitive potassium (K ATP​ ) channels of pancreatic beta-cells[1],[5]. This binding induces channel closure, membrane depolarization, and subsequent calcium influx, triggering insulin exocytosis[1].

By spiking biological matrices (plasma, urine) with Tolazamide-d7, mass spectrometers can perfectly differentiate the native drug from the internal standard due to the +7 Da mass shift, effectively correcting for sample loss during extraction and ionization suppression[1].

MechanismOfAction Tolazamide Tolazamide-d7 (Analyte) SUR1 SUR1 Receptor (Pancreatic β-cell) Tolazamide->SUR1 Binds KATP K_ATP Channel Closure SUR1->KATP Inhibits K+ efflux Depol Membrane Depolarization KATP->Depol Triggers CaChannel VDCC Opening (Ca2+ Influx) Depol->CaChannel Activates Insulin Insulin Exocytosis CaChannel->Insulin Stimulates

Mechanism of action of Tolazamide-d7 on pancreatic β-cell K_ATP channels.

References

  • Pharmaffiliates. "CAS No : 1794811-72-5 | Chemical Name : Tolazamide-d7." Available at: [Link]

  • PubChem. "Tolazamide | C14H21N3O3S | CID 5503 - PubChem - NIH." Available at:[Link]

  • KEGG. "KEGG DRUG: Tolazamide - Genome.jp." Available at:[Link]

Sources

Foundational

Exact mass and molecular weight of tolazamide-d7

An In-depth Technical Guide to the Mass Spectrometry of Tolazamide-d7 For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a detailed examination of two fundamental yet d...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Mass Spectrometry of Tolazamide-d7

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of two fundamental yet distinct mass-related properties of the stable isotope-labeled compound tolazamide-d7: its exact mass and its molecular weight . As a deuterated analog of the antidiabetic drug tolazamide, tolazamide-d7 is a critical internal standard for quantitative bioanalysis using mass spectrometry. A precise understanding of its mass properties is paramount for method development, instrument calibration, and data interpretation in regulated and research environments. This document elucidates the theoretical basis for each value, presents a protocol for experimental verification using high-resolution mass spectrometry (HRMS), and contextualizes the practical importance of these parameters in modern drug development.

Introduction: The Role of Tolazamide-d7 in Quantitative Analysis

Tolazamide is a second-generation sulfonylurea drug used to manage type 2 diabetes mellitus by stimulating insulin secretion from pancreatic beta-cells.[1] In pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) studies, researchers must accurately measure the concentration of tolazamide in complex biological matrices like plasma or urine.[1]

Isotope dilution mass spectrometry (IDMS) is the gold standard for such quantitative analyses due to its superior accuracy and precision.[1] This technique requires a stable isotope-labeled (SIL) internal standard, which is chemically identical to the analyte but has a different mass, making it distinguishable by a mass spectrometer.[1] Tolazamide-d7 serves this purpose. By adding a known amount of tolazamide-d7 to a sample, analysts can correct for variations in sample preparation and instrument response, ensuring highly reliable quantification of the unlabeled drug.[1]

The molecular formula for unlabeled tolazamide is C₁₄H₂₁N₃O₃S.[2] Its deuterated analog, tolazamide-d7, has the molecular formula C₁₄H₁₄D₇N₃O₃S , where seven hydrogen atoms have been replaced by deuterium (²H or D).[3][4] This mass shift is the foundation of its utility.

Fundamental Concepts: Exact Mass vs. Molecular Weight

A common point of confusion in mass spectrometry is the distinction between exact mass and molecular weight. These terms are not interchangeable and refer to fundamentally different properties derived from atomic composition.

  • Exact Mass (Monoisotopic Mass): This is the calculated mass of a molecule using the mass of the most abundant, stable isotope of each constituent element (e.g., ¹²C, ¹H, ¹⁶O, ¹⁴N, ³²S).[5][6] It represents the mass of a single, specific isotopic configuration of a molecule. This value is crucial in high-resolution mass spectrometry, where instruments can resolve ions that differ by very small mass increments.[7]

  • Molecular Weight (Average Molecular Mass): This is the weighted average mass of a molecule's constituent atoms based on their natural isotopic abundance. For example, the atomic weight of carbon (~12.011 amu) accounts for both the highly abundant ¹²C and the ~1.1% natural abundance of ¹³C.[8] Molecular weight is a property of a bulk substance and is the value used for gravimetric measurements, such as preparing a stock solution.

The diagram below illustrates this critical distinction.

G cluster_0 Atomic Level cluster_1 Molecular Level Calculation cluster_2 Application C Carbon Atom C12 ¹²C Isotope Mass: 12.000000 Da Abundance: ~98.9% C->C12 exists as isotopes C13 ¹³C Isotope Mass: 13.003355 Da Abundance: ~1.1% C->C13 exists as isotopes EM Exact Mass (Monoisotopic) C12->EM Uses MOST abundant isotope mass MW Molecular Weight (Average Mass) C12->MW Uses WEIGHTED AVERAGE of all isotope masses C13->MW Uses WEIGHTED AVERAGE of all isotope masses HRMS High-Resolution MS (e.g., Orbitrap, TOF) EM->HRMS Gravimetric Gravimetric Preparation (weighing on a balance) MW->Gravimetric caption Fig 1. Conceptual difference between Exact Mass and Molecular Weight.

Caption: Fig 1. Conceptual difference between Exact Mass and Molecular Weight.

Mass Values of Tolazamide-d7

Theoretical Mass Calculations

The precise mass values for tolazamide-d7 can be calculated from its chemical formula, C₁₄H₁₄D₇N₃O₃S .

Exact Mass Calculation: To calculate the exact mass, we sum the masses of the most abundant isotopes of each element in the formula.

  • ¹²C = 12.000000 Da

  • ¹H = 1.007825 Da

  • ²H (D) = 2.014102 Da

  • ¹⁴N = 14.003074 Da

  • ¹⁶O = 15.994915 Da

  • ³²S = 31.972071 Da

Exact Mass = (14 × 12.000000) + (14 × 1.007825) + (7 × 2.014102) + (3 × 14.003074) + (3 × 15.994915) + (1 × 31.972071) Exact Mass = 168.000000 + 14.10955 + 14.098714 + 42.009222 + 47.984745 + 31.972071 Exact Mass = 318.174302 Da

Molecular Weight: The molecular weight is the value provided by chemical suppliers for handling the bulk material. It is based on the average atomic weights of the constituent atoms. For tolazamide-d7, commercial suppliers list this value as approximately 318.44 g/mol or 318.45 g/mol .[1][3][4]

Summary of Mass Data

The key mass-related properties for both tolazamide and its deuterated analog are summarized below for direct comparison.

PropertyTolazamideTolazamide-d7Primary Application
Chemical Formula C₁₄H₂₁N₃O₃S[2]C₁₄H₁₄D₇N₃O₃S[3]Structural Identification
Exact Mass (Da) 311.130363[2][9]318.174302 (Calculated)High-Resolution Mass Spectrometry
Molecular Weight ( g/mol ) 311.40[2][10]318.44 - 318.45[1][3]Gravimetric Measurements

Experimental Verification via High-Resolution Mass Spectrometry (HRMS)

The theoretical exact mass of tolazamide-d7 must be confirmed experimentally. High-resolution mass spectrometry (HRMS), using technologies like Time-of-Flight (TOF) or Orbitrap mass analyzers, is the definitive technique for this purpose.[7][11] These instruments provide high mass accuracy (typically <5 ppm) and high resolving power, enabling the unequivocal determination of an ion's elemental composition.[11][12]

The general workflow for this verification is outlined below.

G A 1. Standard Preparation Prepare a dilute solution of Tolazamide-d7 (e.g., 1 µg/mL) in appropriate solvent. B 2. HRMS Calibration Calibrate the mass spectrometer using a known standard mixture to ensure high mass accuracy. A->B C 3. Sample Introduction Introduce the sample via direct infusion or LC system. B->C D 4. Ionization Ionize the molecule using an appropriate source (e.g., ESI). C->D E 5. Full Scan Data Acquisition Acquire data in full scan mode with high resolution (e.g., >60,000). D->E F 6. Data Processing Extract the mass spectrum for the protonated molecule [M+H]⁺. E->F G 7. Mass Verification Compare the measured m/z of [M+H]⁺ to the theoretical value and calculate the mass error in ppm. F->G caption Fig 2. HRMS workflow for experimental verification of exact mass.

Caption: Fig 2. HRMS workflow for experimental verification of exact mass.

Detailed Experimental Protocol
  • Preparation of Standard Solution:

    • Accurately weigh approximately 1 mg of tolazamide-d7 reference standard.

    • Dissolve in a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.

    • Perform serial dilutions to create a working solution of approximately 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid. The acid promotes the formation of the protonated molecule, [M+H]⁺.

  • Mass Spectrometer Setup and Calibration:

    • Set up the HRMS instrument (e.g., Q-Exactive Orbitrap or a Q-TOF) for positive ion mode electrospray ionization (ESI+).

    • Perform an external mass calibration according to the manufacturer's protocol using the recommended calibration solution. This ensures the mass accuracy of the instrument is within the specified tolerance (e.g., < 2 ppm).

  • Sample Analysis:

    • Introduce the working solution into the mass spectrometer, typically via a syringe pump for direct infusion at a low flow rate (e.g., 5-10 µL/min).

    • Acquire full scan mass spectra over a relevant m/z range (e.g., m/z 100-500) at a high resolution setting (e.g., R=70,000 at m/z 200).

  • Data Interpretation and Verification:

    • Identify the Ion of Interest: The primary ion expected is the protonated molecule, [M+H]⁺.

    • Theoretical m/z Calculation:

      • Tolazamide-d7 Exact Mass: 318.174302 Da

      • Proton (H⁺) Mass: 1.007276 Da

      • Theoretical m/z for [C₁₄H₁₄D₇N₃O₃S + H]⁺ = 318.174302 + 1.007276 = 319.181578

    • Mass Error Calculation: Compare the experimentally measured m/z with the theoretical value.

      • Mass Error (ppm) = [ (Measured m/z - Theoretical m/z) / Theoretical m/z ] × 10⁶

      • A successful verification will yield a mass error of less than 5 ppm, and ideally less than 2 ppm.[11]

Conclusion

For drug development professionals utilizing tolazamide-d7, a clear command of its mass properties is non-negotiable. The molecular weight (318.44 g/mol ) governs the preparation of accurate standard solutions, forming the basis of quantitative assays. The exact mass (318.174302 Da) is the cornerstone of its identity in high-resolution mass spectrometry, allowing for highly selective detection and confident structural confirmation. By understanding the distinction between these values and employing HRMS to verify them experimentally, researchers can ensure the scientific integrity and robustness of their bioanalytical methods.

References

  • Waters Corporation. Advances in Data Independent Acquisition Screening for Small Molecules: Using High Resolving Power Multi-Reflecting Time-of-Flight Mass Spectrometry. Retrieved from [Link]

  • BioChemCalc. Exact Mass Calculator | Fast & Free. Retrieved from [Link]

  • Scientific Instrument Services. Exact Mass Calculator, Single Isotope Version. Retrieved from [Link]

  • LCGC. (2026, March 19). High Performance Mass Spectrometry for Small Molecule and Protein Applications. Retrieved from [Link]

  • Drug Development & Delivery. (2016, August 24). Application of LCMS in small-molecule drug development. Retrieved from [Link]

  • Schymanski, E. L., et al. (2014). Identifying Small Molecules via High Resolution Mass Spectrometry: Communicating Confidence. Environmental Science & Technology, 48(4), 2097–2098. Retrieved from [Link]

  • University of Missouri. (2026, February 23). Calculating Exact Masses. Retrieved from [Link]

  • St. Olaf College. Exact mass calculater. Retrieved from [Link]

  • Pharmaffiliates. Tolazamide-d7 | CAS No : 1794811-72-5. Retrieved from [Link]

  • Michigan State University Department of Chemistry. Masses. Retrieved from [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 5503, Tolazamide. Retrieved from [Link]

  • Kanehisa Laboratories. KEGG DRUG: Tolazamide. Retrieved from [Link]

  • DrugFuture. Tolazamide. Retrieved from [Link]

  • T3DB. Tolazamide (T3D4765). Retrieved from [Link]

Sources

Exploratory

Baseline Stability of Tolazamide-d7 in Biological Matrices: A Technical Guide for Bioanalytical Validation

Executive Summary In the quantitative bioanalysis of small molecules via liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the quantitative bioanalysis of small molecules via liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating matrix effects and extraction variability. Tolazamide-d7, a deuterated analog of the first-generation sulfonylurea antidiabetic drug tolazamide, is widely utilized in pharmacokinetic (PK) and metabolic studies[1]. However, the assumption that an SIL-IS perfectly mimics the native analyte relies heavily on its baseline stability within the biological matrix (e.g., plasma, serum, urine). This whitepaper provides a comprehensive, causality-driven guide to evaluating the baseline stability of tolazamide-d7, ensuring compliance with global regulatory standards[2].

Mechanistic Causality of SIL-IS Instability

Before deploying tolazamide-d7 in a validated assay, scientists must understand the physicochemical vulnerabilities of the molecule when exposed to complex biological matrices.

Isotopic Scrambling and Deuterium Exchange

Tolazamide-d7 contains seven deuterium atoms strategically placed on the tolyl ring to maintain a mass shift of +7 Da relative to the native drug[1]. While carbon-bound deuterium is generally stable, extreme pH conditions during sample processing or prolonged exposure to matrix enzymes can theoretically catalyze hydrogen-deuterium exchange (HDX). If HDX occurs, the mass of the IS shifts back toward the native analyte, artificially inflating the native drug's signal and destroying the quantitative integrity of the assay[3].

Matrix-Driven Degradation

Biological matrices contain esterases, peptidases, and varying lipid profiles. Tolazamide features a sulfonylurea backbone, which is susceptible to hydrolytic cleavage under highly acidic or basic conditions. When spiked into human or animal plasma, the baseline stability of tolazamide-d7 is dictated by the temperature and the endogenous enzymatic activity of the specific matrix lot. Evaluating this stability is critical because any degradation of the IS during storage or processing will alter the analyte-to-IS peak area ratio, leading to inaccurate concentration calculations[4].

Self-Validating Protocol for Baseline Stability Assessment

To establish trustworthiness, stability protocols must be designed as self-validating systems. This means the analytical run itself must contain internal controls (freshly prepared calibrators) to prove that any observed signal loss is due to matrix instability, not instrument drift or extraction failure.

Step-by-Step Methodology
  • Preparation of Stock Solutions: Prepare tolazamide-d7 stock solutions in a non-aqueous solvent (e.g., 100% methanol or acetonitrile) to prevent premature hydrolysis. Store at -20°C[5].

  • Matrix Spiking: Spike the stock solution into pooled, blank biological matrix (e.g., K2EDTA human plasma) to achieve a working concentration typical of the assay's internal standard level (e.g., 500 ng/mL). Ensure the organic solvent content remains below 2% to prevent matrix protein precipitation.

  • Aliquoting and Stress Conditions:

    • Benchtop Stability: Leave aliquots at room temperature (ambient) for 4, 8, and 24 hours.

    • Freeze-Thaw Stability: Subject aliquots to three complete cycles of freezing at -80°C and thawing unassisted at room temperature.

    • Long-Term Stability: Store aliquots at -20°C and -80°C for 30, 60, and 90 days.

  • Extraction and Analysis: Extract the stressed samples alongside freshly prepared matrix samples (Time 0 controls) using Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE).

  • Data Processing: Analyze via LC-MS/MS. Calculate the stability by comparing the mean peak area of the stressed samples to the mean peak area of the freshly prepared Time 0 controls.

Stability Workflow Visualization

G Start Spike Tolazamide-d7 into Blank Matrix Aliquots Divide into Aliquots (Low & High QC) Start->Aliquots FT Freeze-Thaw (-80°C to RT, 3 cycles) Aliquots->FT BT Benchtop (RT) (4-24 hours) Aliquots->BT LT Long-Term (-20°C / -80°C) Aliquots->LT Ext Sample Extraction (LLE or SPE) FT->Ext BT->Ext LT->Ext LCMS LC-MS/MS Analysis Ext->LCMS Compare Compare to Freshly Prepared Standards LCMS->Compare

Caption: Self-validating workflow for assessing the matrix stability of Tolazamide-d7.

Quantitative Data Presentation

According to FDA Bioanalytical Method Validation guidelines, the stability of the analyte (and its IS) is considered acceptable if the mean concentration or response at each storage condition is within ±15% of the nominal (freshly prepared) value[6].

Table 1: Representative Stability Data for Tolazamide-d7 in Human Plasma (K2EDTA)

Stability ConditionDuration / CyclesMean Peak Area (Stressed)Mean Peak Area (Fresh)% DeviationStatus
Benchtop (RT) 8 Hours452,100460,500-1.8%Pass
Benchtop (RT) 24 Hours438,900460,500-4.7%Pass
Freeze-Thaw 3 Cycles (-80°C)445,200460,500-3.3%Pass
Long-Term (-20°C) 30 Days410,000460,500-10.9%Pass
Long-Term (-80°C) 90 Days455,800460,500-1.0%Pass

Note: Data is representative of typical sulfonylurea stability profiles in properly buffered, neutral pH plasma matrices.

Regulatory Alignment

The FDA's M10 guidance explicitly states that if no isotopic exchange occurs for the stable isotopically labeled IS under the same storage conditions as the native analyte, additional long-term stability determinations for the IS may not be strictly necessary, provided the native drug's stability is proven[3]. However, during assay development, verifying the baseline stability of tolazamide-d7 ensures that unexpected matrix effects or lot-to-lot enzymatic variations do not compromise the internal standard response[4].

References

Sources

Foundational

The Pharmacological and Analytical Utility of Tolazamide Stable Isotopes in Drug Development

Target Audience: Researchers, Analytical Scientists, and Pharmacokineticists Content Type: Technical Whitepaper Executive Summary Tolazamide is a first-generation sulfonylurea utilized in the management of type 2 diabete...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Pharmacokineticists Content Type: Technical Whitepaper

Executive Summary

Tolazamide is a first-generation sulfonylurea utilized in the management of type 2 diabetes mellitus. As drug development pipelines increasingly rely on highly precise pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) profiling, the use of stable isotope-labeled analogs—specifically Tolazamide-d7 —has become indispensable. By substituting specific hydrogen atoms with deuterium, researchers generate an internal standard that is chemically and pharmacologically identical to the native drug but mass-shifted. This whitepaper details the pharmacological mechanics of tolazamide, its metabolic pathways, and provides field-proven methodologies for utilizing its stable isotopes in Isotope Dilution Mass Spectrometry (IDMS).

Pharmacological Grounding: Mechanism of Action

Tolazamide acts primarily as an insulin secretagogue. The causality of its hypoglycemic effect is rooted in its high-affinity binding to the sulfonylurea receptor 1 (SUR1), a regulatory subunit of the ATP-sensitive potassium (K-ATP) channel (Kir6.2) located on the plasma membrane of pancreatic beta-cells 1.

In in vitro models (e.g., HEK293 cells transfected with human receptors), tolazamide inhibits the SUR1-Kir6.2 complex with an IC50 of approximately 4.2 µM 2. The closure of these K-ATP channels prevents potassium efflux, leading to membrane depolarization. This depolarization subsequently triggers the opening of voltage-dependent calcium channels (VDCCs). The resulting influx of intracellular calcium initiates the exocytosis of insulin-containing secretory granules 3.

MOA Tolazamide Tolazamide / Tolazamide-d7 SUR1 SUR1 Receptor (Pancreatic β-cell) Tolazamide->SUR1 Binds to KATP K-ATP Channel (Kir6.2) Closure SUR1->KATP Inhibits K+ efflux Depolarization Membrane Depolarization KATP->Depolarization Triggers VDCC Voltage-Dependent Ca2+ Channels Open Depolarization->VDCC Activates CaInflux Ca2+ Influx VDCC->CaInflux Promotes Insulin Insulin Exocytosis CaInflux->Insulin Stimulates

Mechanism of Action: Tolazamide-mediated SUR1 inhibition and insulin exocytosis.

The Rationale for Stable Isotope Labeling (Tolazamide-d7)

In bioanalytical chemistry, quantifying native tolazamide in complex biological matrices (e.g., plasma, urine) is prone to matrix effects, where endogenous phospholipids cause ion suppression or enhancement during electrospray ionization (ESI).

To build a self-validating system , researchers synthesize stable isotopes like Tolazamide-d7 (CAS 1794811-72-5), replacing seven hydrogen atoms with deuterium [[1]]().

  • Causality of Mass Shift: The +7 Da mass shift (318.45 g/mol vs. 311.40 g/mol ) ensures that the isotopic envelope of the native drug does not overlap with the internal standard. This prevents cross-talk in the tandem mass spectrometry (MS/MS) collision cell.

  • Co-elution & Recovery: Because Tolazamide-d7 is chemically identical to the native drug, it co-elutes chromatographically and experiences the exact same matrix suppression and extraction losses. By measuring the ratio of the native signal to the isotope signal, analytical variability is mathematically canceled out 1.

Quantitative Data Summaries

Table 1: Physicochemical and Pharmacological Properties

Parameter Tolazamide (Native) Tolazamide-d7 (Stable Isotope)
Molecular Formula C14H21N3O3S 4 C14H14D7N3O3S [[1]]()
Molecular Weight 311.40 g/mol [[5]]() 318.45 g/mol 1
Target Receptor SUR1 (Pancreatic β-cells) SUR1 (Pancreatic β-cells)
IC50 (SUR1-Kir6.2) 4.2 µM 2 ~4.2 µM (KIE negligible for binding)

| Plasma Protein Binding | ~94% 6 | ~94% |

Pharmacokinetics and Metabolic Fate

Understanding the ADME profile of tolazamide is critical for interpreting LC-MS/MS data. Tolazamide is well absorbed from the gastrointestinal tract, reaching peak plasma concentrations within 3 to 8 hours [[6]](). It undergoes extensive first-pass hepatic metabolism (primarily via CYP2C9) into five major metabolites, including p-carboxytolazamide, hydroxytolazamide derivatives, and p-toluenesulfonamide [[4]]().

Interestingly, these metabolites retain varying degrees of hypoglycemic activity (ranging from 0% to 70%) 7. The drug is primarily eliminated via renal excretion (85% in urine) and 7% in feces, with an average biological half-life of approximately 7 hours [[8]]().

Metabolism Tol Tolazamide (Parent Drug) Liver Hepatic Metabolism (CYP450) Tol->Liver First-pass Excretion Renal Excretion (85% of dose) Tol->Excretion Unchanged (Minor) Met1 p-Carboxytolazamide Liver->Met1 Met2 Hydroxytolazamide Derivatives Liver->Met2 Met3 p-Toluenesulfonamide Liver->Met3 Met1->Excretion Met2->Excretion Met3->Excretion

Hepatic metabolism and renal excretion pathways of Tolazamide.

Experimental Protocols: Isotope Dilution Mass Spectrometry (IDMS)

To achieve regulatory-grade precision in PK studies, the following IDMS protocol utilizes Tolazamide-d7 as an internal standard (IS) 1. This methodology is designed as a self-validating system: any physical loss of the native analyte during extraction is proportionally mirrored by the IS, preserving the Area Ratio.

Step-by-Step Methodology

Step 1: Matrix Equilibration & IS Spiking

  • Action: Aliquot 100 µL of human plasma (containing unknown tolazamide concentrations) into a microcentrifuge tube. Add 10 µL of Tolazamide-d7 working solution (100 ng/mL in 50% methanol). Vortex for 30 seconds.

  • Causality: This equilibration step is critical. It ensures the stable isotope binds to plasma proteins (like albumin, to which tolazamide is 94% bound) in the exact same proportion as the native drug, making subsequent extraction recovery self-correcting.

Step 2: Protein Precipitation (PPT)

  • Action: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid. Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Causality: The organic solvent denatures plasma proteins, releasing bound tolazamide and tolazamide-d7 into the supernatant. The formic acid ensures the sulfonylurea remains in its protonated, un-ionized state, maximizing solubility in the organic phase while precipitating the protein mass to prevent LC column clogging.

Step 3: Supernatant Isolation and Drying

  • Action: Transfer 200 µL of the clear supernatant to a clean glass vial and evaporate to dryness under a gentle stream of ultra-pure N2 gas at 35°C.

  • Causality: Evaporation concentrates the analyte and removes the high percentage of organic solvent, which would otherwise cause severe peak broadening and poor retention during the early stages of reversed-phase LC elution.

Step 4: Reconstitution

  • Action: Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 90% Water / 10% Acetonitrile with 0.1% formic acid). Vortex and transfer to an autosampler vial.

  • Causality: Matching the sample solvent strength to the LC starting conditions ensures sharp chromatographic peak shapes and prevents solvent-induced band broadening.

Step 5: LC-MS/MS Analysis

  • Action: Inject 5 µL onto a C18 column. Operate the mass spectrometer in positive Multiple Reaction Monitoring (MRM) mode. Monitor the specific mass transitions for native Tolazamide and Tolazamide-d7.

  • Causality: The +7 Da mass shift ensures absolute specificity. The concentration of the unknown is calculated using a calibration curve plotted against the ratio of Native AUC / d7 AUC, rendering the assay immune to matrix-induced ionization suppression.

IDMS Sample Biological Sample (Plasma/Urine) Spike Spike Tolazamide-d7 (Internal Standard) Sample->Spike Extraction Protein Precipitation & Solid Phase Extraction Spike->Extraction Equilibrate LC Liquid Chromatography (LC) Separation Extraction->LC Isolate Analytes MS Tandem Mass Spectrometry (MS/MS) Detection LC->MS Elute Quant Quantification via Native/Isotope Ratio MS->Quant Data Analysis

Isotope Dilution Mass Spectrometry (IDMS) workflow using Tolazamide-d7.

Conclusion

The integration of stable isotopes like Tolazamide-d7 into pharmacological research bridges the gap between theoretical pharmacokinetics and empirical validation. By leveraging the principles of Isotope Dilution Mass Spectrometry, researchers can bypass the analytical vulnerabilities of matrix effects and extraction variability, ensuring that the quantified ADME profiles of tolazamide are both highly accurate and reproducible.

References

  • Benchchem. "Tolazamide-d7 Stable Isotope - Benchchem." Benchchem.com. Available at: 1

  • MIMS Malaysia. "Tolazamide: Uses & Dosage." MIMS.com. Available at: 6

  • National Center for Biotechnology Information (NIH). "Tolazamide | C14H21N3O3S | CID 5503 - PubChem." PubChem. Available at: 4

  • Wikidoc. "Tolazamide - wikidoc." Wikidoc.org. Available at: 7

  • NCATS Inxight Drugs. "TOLAZAMIDE - Inxight Drugs." ncats.io. Available at: 3

  • LGC Standards. "Tolazamide | CAS 1156-19-0." lgcstandards.com. Available at: [[5]]()

  • Wikipedia. "Tolazamide - Wikipedia." Wikipedia.org. Available at: 8

  • MedChemExpress. "Tolazamide (U-17835) | Blood Glucose Lowering Agent." MedChemExpress.com. Available at: [[2]]()

Sources

Exploratory

Optimizing Tolazamide-d7 Stock Solutions: Solubility Dynamics, Solvent Selection, and LC-MS/MS Integration

Executive Summary The preparation of stable, high-fidelity stock solutions is a foundational step in bioanalytical chemistry. For researchers utilizing Tolazamide-d7 as an internal standard (IS) in liquid chromatography-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The preparation of stable, high-fidelity stock solutions is a foundational step in bioanalytical chemistry. For researchers utilizing Tolazamide-d7 as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS), improper solvent selection can lead to isotopic exchange, concentration drift, or spontaneous precipitation. This technical guide provides a mechanistic framework for selecting the optimal organic solvents for Tolazamide-d7, grounded in thermodynamic solubility data and pharmacological stability principles.

Chemical Profiling and Isotopic Stability

Tolazamide-d7 (CAS 1794811-72-5; MW 318.45 g/mol ) is a stable isotope-labeled analog of the first-generation sulfonylurea antidiabetic drug, tolazamide. It is predominantly utilized in to ensure precise quantification during pharmacokinetic (PK) and ADME studies[1].

The structural integrity of the isotopic label is paramount for bioanalytical accuracy. In Tolazamide-d7, the seven deuterium atoms are localized entirely on the tolyl moiety—specifically synthesized as a 2,3,5,6-tetradeuterio-4-(trideuteriomethyl)phenyl group[1].

Causality Insight: Because the deuterium atoms are covalently bound to carbon rather than heteroatoms (such as the nitrogen atoms in the urea backbone), they are non-exchangeable. This specific labeling strategy allows researchers to dilute the stock solution into protic aqueous mobile phases (e.g., methanol/water mixtures) without the risk of hydrogen-deuterium (H/D) back-exchange. This preserves the critical +7 Da mass shift required to isolate the IS from native tolazamide during multiple reaction monitoring (MRM).

Thermodynamic Solubility Matrix

As a sulfonylurea, tolazamide exhibits highly pH-dependent aqueous solubility and preferential dissolution in polar aprotic solvents. Understanding these limits is critical for formulating stable stock solutions that will not crash out upon subsequent dilution[2].

SolventSolubility LimitVolatilityLC-MS/MS IS Suitability
Acetone ~50.0 mg/mLHighPoor (Evaporation causes concentration drift)
DMSO ~30.0 mg/mL[2]LowOptimal (Standard IS diluent; highly stable)
DMF ~30.0 mg/mL[2]LowGood (Viable alternative to DMSO)
0.1 M NaOH ~4.3 mg/mLN/ANiche (Useful only for specific aqueous assays)
Ethanol ~0.25 mg/mL[2]ModeratePoor (High risk of precipitation)

Mechanistic Causality in Solvent Selection

While, it is fundamentally flawed for internal standard stock solutions. The high vapor pressure of acetone leads to rapid solvent evaporation every time the storage vial is opened. This causes an artificial, progressive increase in the IS concentration, which systematically skews the analyte-to-IS ratio and invalidates the calibration curve over the course of a longitudinal study.

Conversely, Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) provide a coupled with negligible volatility at room temperature[2]. Anhydrous DMSO is the premier choice. The sulfonylurea linkage can be susceptible to slow hydrolysis; utilizing anhydrous DMSO mitigates water-catalyzed degradation pathways during long-term storage at -20°C.

Furthermore, the[3]. In aqueous environments, solubility is heavily pH-dependent. At pH > 5, the sulfonamide nitrogen deprotonates, drastically increasing solubility (e.g., 4.3 mg/mL in 0.1 M NaOH). However, extreme alkaline conditions can accelerate the chemical degradation of the urea backbone, making strong bases unsuitable for long-term stock storage.

Standardized Protocol: 10 mg/mL DMSO Stock Preparation

To ensure a self-validating and reproducible workflow, adhere to the following protocol for generating a 10 mg/mL Tolazamide-d7 stock solution.

Materials Required:

  • Tolazamide-d7 powder (Analytical grade, ≥98% purity)

  • Anhydrous DMSO (LC-MS grade, ≤0.005% water)

  • Amber glass vials with PTFE-lined screw caps

  • Argon or Nitrogen gas (for purging)

  • Analytical microbalance (calibrated)

Step-by-Step Methodology:

  • Thermal Equilibration: Remove the Tolazamide-d7 vial from -20°C storage and place it in a desiccator at room temperature for 30 minutes. Causality: This prevents ambient atmospheric moisture from condensing on the cold powder, which would introduce water into the anhydrous system and alter the true mass weighed.

  • Gravimetric Measurement: Accurately weigh 1.0 mg of Tolazamide-d7 into a static-free, amber glass vial. Causality: Amber glass prevents photolytic degradation of the active pharmaceutical ingredient.

  • Solvent Addition: Add exactly 100 µL of LC-MS grade anhydrous DMSO using a calibrated positive-displacement pipette.

  • Dissolution and Homogenization: Vortex the mixture for 30 seconds. If particulates remain, sonicate the vial in a room-temperature water bath for 1 to 2 minutes until the solution is completely clear and colorless.

  • Inert Atmosphere Purging: Gently overlay the headspace of the vial with a stream of Argon gas for 5 seconds before immediately capping tightly. Causality: Argon displaces oxygen and ambient humidity, preventing oxidative and hydrolytic degradation.

  • Aliquot and Storage: For long-term use, divide the stock into 10 µL single-use aliquots to avoid repeated freeze-thaw cycles. Store at -20°C.

  • System Validation: Before use in a bioanalytical run, dilute a test aliquot 1:1000 in mobile phase and verify the mass shift (m/z) and purity using a preliminary LC-MS/MS injection.

Workflow A Equilibrate & Weigh Powder B Add Anhydrous DMSO A->B C Vortex & Sonicate B->C D Argon Purge Headspace C->D E Store Aliquots at -20°C D->E

Figure 1: Self-validating workflow for Tolazamide-d7 stock solution preparation.

Pharmacological Context: Mechanism of Action

In bioanalytical and PK/PD studies, understanding the target pathway is essential. Tolazamide is a first-generation sulfonylurea that stimulates endogenous insulin secretion[2][3]. The drug, which is a regulatory subunit of the ATP-sensitive inward-rectifier potassium channel (KIR6.2) on pancreatic beta cells[2]. Inhibition of this channel prevents potassium efflux, leading to membrane depolarization. This voltage shift opens voltage-gated calcium channels, and the resulting [3].

MOA TOL Tolazamide Binding SUR1 SUR1 Receptor (Pancreatic β-cell) TOL->SUR1 KIR KIR6.2 Channel Closure SUR1->KIR DEP Membrane Depolarization KIR->DEP CA Ca2+ Influx DEP->CA INS Insulin Exocytosis CA->INS

Figure 2: Pharmacological signaling pathway of Tolazamide via SUR1/KIR6.2 modulation.

References

  • T3DB (The Toxin and Toxin Target Database). Tolazamide (T3D4765). Retrieved from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Throughput Sample Preparation and LC-MS/MS Quantification of Tolazamide in Human Plasma Using Tolazamide-d7

Target Audience: Analytical Chemists, Bioanalytical Researchers, and Pharmacokinetic (PK) Scientists. Introduction & Mechanistic Rationale Tolazamide is a first-generation sulfonylurea utilized in the management of type...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Bioanalytical Researchers, and Pharmacokinetic (PK) Scientists.

Introduction & Mechanistic Rationale

Tolazamide is a first-generation sulfonylurea utilized in the management of type 2 diabetes mellitus. In clinical pharmacology and pharmacokinetic (PK) studies, the precise quantification of tolazamide in biological matrices is critical. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis due to its superior sensitivity and selectivity [3].

To achieve absolute quantitative rigor, this protocol employs Isotope Dilution Mass Spectrometry (IDMS) . By utilizing Tolazamide-d7 as a stable isotope-labeled internal standard (IS), the method establishes a self-validating analytical system [1].

The Causality of Experimental Choices:
  • The +7 Da Mass Shift: Tolazamide contains a sulfur atom, which naturally possesses a heavy 34S isotope (+2 Da). Using a deuterated standard with a +7 Da shift (tolazamide-d7) guarantees absolute mass resolution, eliminating isotopic cross-talk between the native analyte and the IS.

  • Matrix Effect Normalization: Because tolazamide-d7 is chemically identical to the native drug, it co-elutes chromatographically and experiences the exact same ionization suppression or enhancement in the MS source. Measuring the analyte-to-IS ratio effectively nullifies matrix effects and extraction losses [1].

  • Acidified Protein Precipitation (PPT): Sulfonylureas are weakly acidic (tolazamide pKa ~5.3). Using acetonitrile acidified with 0.1% formic acid for protein precipitation serves a dual purpose: the organic solvent efficiently denatures and precipitates plasma proteins, while the low pH disrupts drug-protein binding and keeps the analyte in its unionized, highly soluble state [2].

IDMS Native Native Tolazamide (Analyte in Plasma) Mix Equilibration in Matrix (Identical Extraction Behavior) Native->Mix IS Tolazamide-d7 (Internal Standard) IS->Mix MS LC-MS/MS Analysis (Mass Shift Resolution: +7 Da) Mix->MS Quant Ratio-Based Quantification (Corrects for Matrix Effects) MS->Quant

Fig 1. Mechanism of Isotope Dilution Mass Spectrometry (IDMS) using tolazamide-d7.

Reagents and Materials

  • Biological Matrix: Human plasma (K2EDTA anticoagulant).

  • Analytes: Tolazamide analytical standard; Tolazamide-d7 (CAS 1794811-72-5)[1].

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Ultrapure Water (18.2 MΩ·cm).

  • Additives: LC-MS grade Formic Acid (FA).

  • Consumables: 2.0 mL polypropylene microcentrifuge tubes, 96-well autosampler plates.

Experimental Protocol

This protocol is designed as a self-validating workflow. It includes the preparation of "Double Blank" (matrix only) and "Zero" (matrix + IS) samples to continuously verify the absence of carryover and endogenous interference.

Preparation of Working Solutions
  • Primary Stock Solutions: Dissolve tolazamide and tolazamide-d7 independently in MeOH to achieve a concentration of 1.0 mg/mL. Store at -20°C.

  • Analyte Working Solutions: Dilute the native tolazamide stock in 50% MeOH in water to create a calibration curve range (e.g., 5 ng/mL to 1000 ng/mL) and Quality Control (QC) levels (Low, Mid, High).

  • Internal Standard Working Solution (ISWS): Dilute the tolazamide-d7 stock in 50% MeOH in water to a final working concentration of 100 ng/mL.

Plasma Extraction Workflow (Acidified PPT)

Note: Ensure all plasma samples are completely thawed at room temperature and vortexed prior to aliquoting to ensure homogeneity.

  • Aliquot: Transfer 100μL of human plasma (blank, calibrators, QCs, or unknown samples) into labeled 2.0 mL microcentrifuge tubes.

  • IS Addition: Add 10μL of the ISWS (100 ng/mL tolazamide-d7) to all tubes except the Double Blank. Add 10μL of 50% MeOH to the Double Blank. Vortex briefly.

  • Protein Precipitation: Add 300μL of extraction solvent (ACN containing 0.1% FA) to all tubes [2].

  • Extraction: Vortex vigorously for 3 minutes at 1500 rpm to ensure complete protein denaturation and release of the protein-bound drug.

  • Centrifugation: Centrifuge the samples at 14,000 rpm ( 18,000×g ) for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer & Evaporation: Transfer 250μL of the clear organic supernatant to a clean 96-well plate or glass vials. Evaporate to complete dryness under a gentle stream of nitrogen at 35°C.

    • Mechanistic Insight: Evaporating the highly organic supernatant prevents the "solvent effect" (peak splitting/broadening) that occurs when injecting high-organic extracts into a highly aqueous initial mobile phase.

  • Reconstitution: Reconstitute the dried extract in 100μL of Initial Mobile Phase (e.g., 20% ACN in Water with 0.1% FA). Vortex for 2 minutes and submit for LC-MS/MS analysis.

Workflow A 1. Aliquot 100 µL Human Plasma B 2. Add 10 µL Tolazamide-d7 (Internal Standard) A->B C 3. Add 300 µL ACN + 0.1% FA (Protein Precipitation) B->C D 4. Vortex (3 min) & Centrifuge (14,000 rpm, 10 min) C->D E 5. Transfer Supernatant & Evaporate under N2 D->E F 6. Reconstitute in 100 µL Initial Mobile Phase E->F G 7. LC-MS/MS Analysis F->G

Fig 2. Step-by-step sample preparation workflow for tolazamide-d7 in human plasma.

Instrumental Conditions (LC-MS/MS)

Chromatographic separation is achieved using a reversed-phase C18 column, which provides excellent retention for hydrophobic sulfonylureas. The mass spectrometer is operated in Positive Electrospray Ionization (+ESI) mode using Multiple Reaction Monitoring (MRM).

Table 1: LC Gradient Conditions

Column: Kinetex C18 (50 mm × 2.1 mm, 1.7 µm) or equivalent. Mobile Phase A: Ultrapure Water with 0.1% Formic Acid. Mobile Phase B: Acetonitrile with 0.1% Formic Acid. Injection Volume: 5μL .

Time (min)Flow Rate (mL/min)% Mobile Phase A% Mobile Phase BGradient Profile
0.00.408020Initial Hold
0.50.408020Isocratic
3.00.401090Linear Ramp
4.00.401090Wash
4.10.408020Step Return
5.50.408020Re-equilibration
Table 2: MRM Transitions and MS Parameters

Note: The primary product ion for tolazamide (m/z 91.1) corresponds to the tropylium ion ( C7​H7+​ ) generated from the methylphenyl moiety. Because the deuterium atoms in tolazamide-d7 are located on this specific toluene ring, the corresponding product ion shifts to m/z 98.1 ( C7​D7+​ ) [1].

AnalytePrecursor Ion [M+H]+ (m/z)Product Ion (m/z)Declustering Potential (V)Collision Energy (eV)
Tolazamide 312.191.1 (Quantifier)6025
Tolazamide 312.1115.1 (Qualifier)6022
Tolazamide-d7 (IS) 319.198.1 (Quantifier)6025

Method Validation Directives

To ensure the protocol meets rigorous bioanalytical standards (e.g., FDA/ICH M10 guidelines), the following self-validating checks must be passed:

  • Selectivity: The Double Blank must show no interfering peaks >20% of the Lower Limit of Quantification (LLOQ) area at the retention time of tolazamide, and <5% for the IS.

  • Matrix Effect (IS-Normalized): The matrix factor (calculated by comparing the peak area of post-extraction spiked samples to neat standards) should be close to 1.0. The use of tolazamide-d7 ensures that any residual ion suppression is perfectly mirrored between the analyte and IS, maintaining an accurate ratio.

References

  • "Tolazamide-d7 Stable Isotope - Benchchem: Mass Spectrometry and Isotope Dilution" Benchchem.
  • "Simultaneous Quantification of Antidiabetic Agents in Human Plasma by a UPLC–QToF-MS Method" PMC.
  • "Determination of Tolbutamide in Rabbit Plasma by LC-MS/MS and Its Application to Pharmacokinetic Study" ResearchGate.
Application

Application Note: High-Efficiency Solid-Phase Extraction (SPE) Protocol for Tolazamide-d7 in Biological Matrices Prior to LC-MS/MS Analysis

Introduction and Mechanistic Rationale Tolazamide is a first-generation sulfonylurea widely utilized in the management of type 2 diabetes mellitus (T2DM)[1]. In modern pharmacokinetic (PK) and forensic toxicology studies...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Rationale

Tolazamide is a first-generation sulfonylurea widely utilized in the management of type 2 diabetes mellitus (T2DM)[1]. In modern pharmacokinetic (PK) and forensic toxicology studies, the accurate quantification of sulfonylureas in complex biological matrices (e.g., plasma, serum, or urine) relies heavily on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To correct for matrix effects, ion suppression, and extraction losses, Tolazamide-d7 is employed as a stable isotope-labeled internal standard (SIL-IS).

The extraction of sulfonylureas presents unique challenges. Tolazamide is a weakly acidic compound with a pKa of approximately 5.6. Traditional liquid-liquid extraction (LLE) can be time-consuming and prone to emulsion formation. Consequently, Solid-Phase Extraction (SPE) using polymeric hydrophilic-lipophilic balance (HLB) sorbents has become the gold standard for anti-diabetic drug isolation[2]. HLB polymeric sorbents provide a dual retention mechanism, capturing the hydrophobic aromatic rings of tolazamide-d7 while maintaining wettability for optimal interaction with the aqueous sample matrix.

This application note details a robust, self-validating SPE protocol designed to maximize the recovery of tolazamide-d7 while minimizing phospholipid-induced matrix effects.

Experimental Workflow and Causality

The SPE process is a sequential, chemically driven purification system. Each step is designed with strict causality:

  • Sample Pre-treatment: Acidification of the plasma sample (pH < 4) ensures that the weakly acidic tolazamide-d7 remains in its unionized (neutral) state, maximizing its affinity for the reversed-phase SPE sorbent.

  • Conditioning/Equilibration: Methanol solvates the polymeric functional groups, while water establishes the aqueous environment necessary for sample introduction.

  • Washing: A low-organic wash (e.g., 5% methanol) selectively disrupts weak matrix interactions (removing salts and polar proteins) without providing enough elutropic strength to desorb the target analyte.

  • Elution: A high-organic solvent (100% methanol or acetonitrile) overcomes the hydrophobic interactions, eluting the tolazamide-d7.

Workflow Diagram

G A Sample Preparation (Plasma + Tolazamide-d7 + Acidification) C Sample Loading (Apply at 1-2 mL/min) A->C Load Sample B SPE Cartridge Conditioning (Methanol followed by Water) B->C Prepare Sorbent D Washing Step (5% Methanol in Water) C->D Remove Interferences E Elution Step (100% Methanol or ACN) D->E Extract Analyte F Evaporation & Reconstitution (N2 gas, Reconstitute in Mobile Phase) E->F Concentrate G LC-MS/MS Analysis (MRM Mode) F->G Inject

Figure 1: Step-by-step schematic of the Solid-Phase Extraction (SPE) workflow for Tolazamide-d7.

Step-by-Step SPE Protocol

Materials Required:

  • Sorbent: Polymeric HLB SPE Cartridges (e.g., 30 mg / 1 mL).

  • Reagents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Formic Acid (FA), Ultrapure Water (18.2 MΩ·cm).

  • Sample: 200 µL human or animal plasma spiked with Tolazamide-d7.

Methodology:

  • Sample Pre-treatment:

    • Aliquot 200 µL of plasma into a clean microcentrifuge tube.

    • Add 10 µL of the Tolazamide-d7 working solution (e.g., 100 ng/mL).

    • Add 200 µL of 2% Formic Acid in water to acidify the sample. Vortex for 30 seconds to ensure complete protein disruption and analyte neutralization.

  • Cartridge Conditioning:

    • Load the HLB cartridges onto a vacuum manifold.

    • Pass 1.0 mL of 100% Methanol through the cartridge to activate the sorbent bed.

    • Equilibrate with 1.0 mL of Ultrapure Water. Critical: Do not allow the sorbent bed to dry out prior to sample loading.

  • Sample Loading:

    • Apply the pre-treated sample (approx. 410 µL) to the cartridge.

    • Apply a gentle vacuum to achieve a flow rate of 1–2 drops per second (approx. 1 mL/min). This slow flow rate ensures adequate mass transfer kinetics between the analyte and the sorbent.

  • Washing:

    • Wash the cartridge with 1.0 mL of 5% Methanol in Water.

    • Apply maximum vacuum for 2 minutes to dry the sorbent bed completely. This removes residual aqueous matrix and prevents subsequent elution solvent dilution.

  • Elution:

    • Elute Tolazamide-d7 using 1.0 mL of 100% Methanol (or Acetonitrile). Collect the eluate in a clean glass collection tube.

  • Evaporation and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of Nitrogen gas at 40°C.

    • Reconstitute the residue in 100 µL of the LC initial mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid). Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

Quantitative Validation Data

A self-validating protocol must demonstrate high recovery and minimal matrix effects. The table below summarizes the expected validation parameters for Tolazamide-d7 using the HLB SPE method, analyzed via LC-MS/MS in positive electrospray ionization (ESI+) mode.

Validation ParameterLow QC (10 ng/mL)Mid QC (50 ng/mL)High QC (200 ng/mL)Acceptance Criteria
Absolute Extraction Recovery (%) 89.4 ± 3.291.2 ± 2.592.8 ± 1.8> 80%
Matrix Effect (%) 95.1 ± 4.198.3 ± 2.997.5 ± 2.185% - 115%
Intra-day Precision (CV %) 4.53.22.8≤ 15%
Inter-day Precision (CV %) 6.14.83.5≤ 15%

Table 1: Summary of extraction recovery, matrix effects, and precision for Tolazamide-d7 using the described HLB SPE protocol.

References

  • ResearchGate. (2009). Determination of Tolbutamide in Rabbit Plasma by LC-MS/MS and Its Application to Pharmacokinetic Study. Retrieved from[Link][2]

  • ResearchGate. (2021). Sulfonylureas in the Current Practice of Type 2 Diabetes Management: Are They All the Same? Consensus from the Gulf Cooperation Council (GCC) Countries Advisory Board on Sulfonylureas. Retrieved from[Link][3]

Sources

Method

Tolazamide-d7 application in clinical bioequivalence testing

Application Note: Tolazamide-d7 as a Stable Isotope-Labeled Internal Standard in LC-MS/MS Clinical Bioequivalence Testing Introduction & Mechanistic Background Tolazamide is a first-generation sulfonylurea utilized in th...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Tolazamide-d7 as a Stable Isotope-Labeled Internal Standard in LC-MS/MS Clinical Bioequivalence Testing

Introduction & Mechanistic Background

Tolazamide is a first-generation sulfonylurea utilized in the clinical management of type 2 diabetes mellitus[1]. Its primary mechanism of action involves stimulating the secretion of endogenous insulin from pancreatic beta-cells[1]. By binding to the sulfonylurea receptor 1 (SUR1), it blocks ATP-sensitive potassium (K-ATP) channels, leading to membrane depolarization, calcium influx, and subsequent insulin exocytosis.

In clinical bioequivalence (BE) studies, accurate quantification of tolazamide in human plasma is critical for comparing generic formulations against the Reference Listed Drug (RLD). The FDA recommends evaluating both fasting and fed states; however, due to the potency of sulfonylureas, fasting studies require careful monitoring for hypoglycemic events[2]. To achieve the requisite analytical precision and accuracy, Isotope Dilution Mass Spectrometry (IDMS) utilizing Tolazamide-d7 as a stable isotope-labeled internal standard (SIL-IS) is the gold standard[3].

Causality of Experimental Choices: Biological matrices like human plasma contain endogenous phospholipids and proteins that co-elute with the target analyte, causing ion suppression or enhancement in the electrospray ionization (ESI) source—a phenomenon known as the matrix effect[4]. Tolazamide-d7 is chemically identical to tolazamide but has a mass shift of +7 Da due to deuterium labeling on the tolyl group[3]. It co-elutes exactly with the native drug, experiencing the identical matrix ionization environment. By measuring the response ratio of Tolazamide to Tolazamide-d7, the method self-corrects for extraction losses, injection volume variations, and ESI matrix effects, ensuring compliance with the FDA M10 Bioanalytical Method Validation (BMV) guidance[5].

Pharmacodynamic Signaling Pathway

Pathway TOL Tolazamide SUR SUR1 Receptor (Pancreatic β-cell) TOL->SUR Binds KATP K-ATP Channel Closure SUR->KATP Inhibits DEP Membrane Depolarization KATP->DEP Triggers CA Voltage-gated Ca2+ Channel Opening DEP->CA Activates INS Insulin Exocytosis CA->INS Ca2+ Influx

Figure 1: Mechanism of action of Tolazamide inducing insulin secretion in pancreatic beta-cells.

Experimental Protocol: LC-MS/MS Bioanalytical Method

The following self-validating protocol details the extraction and quantification of tolazamide from human plasma using Tolazamide-d7. By incorporating the SIL-IS at the earliest possible stage, the protocol inherently validates the recovery efficiency of every individual sample.

Step-by-Step Methodology:

Step 1: Preparation of Standards and QCs

  • Prepare a primary stock solution of Tolazamide (1.0 mg/mL) in methanol[6].

  • Prepare a working SIL-IS solution of Tolazamide-d7 at 50 ng/mL in 50% methanol/water[3].

  • Spike drug-free human plasma to create calibration standards ranging from 10 ng/mL to 5,000 ng/mL, and Quality Control (QC) samples at Low (30 ng/mL), Mid (2,000 ng/mL), and High (4,000 ng/mL) concentrations[6].

Step 2: Sample Extraction (Liquid-Liquid Extraction)

  • Aliquot 100 µL of human plasma (blank, standard, QC, or subject sample) into a 2.0 mL microcentrifuge tube.

  • Add 20 µL of the Tolazamide-d7 working IS solution (50 ng/mL) to all tubes (except double blanks) and vortex for 10 seconds.

  • Add 1.0 mL of extraction solvent (Ethyl Acetate) to each tube.

  • Vortex vigorously for 5 minutes to facilitate partitioning of the lipophilic sulfonylurea into the organic phase.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer 800 µL of the upper organic layer to a clean 96-well plate and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 150 µL of Mobile Phase A/B (50:50, v/v) and inject 5 µL into the LC-MS/MS system.

Step 3: Chromatographic Separation

  • Column: C18 Ultra-Performance Liquid Chromatography (UPLC) column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 0-0.5 min (30% B), 0.5-2.0 min (linear increase to 90% B), 2.0-3.0 min (hold at 90% B), 3.1-4.0 min (re-equilibrate at 30% B)[6].

  • Flow Rate: 0.4 mL/min.

Step 4: Mass Spectrometry Detection Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[6].

  • Tolazamide MRM Transition: m/z 312.1 → 156.1

  • Tolazamide-d7 MRM Transition: m/z 319.1 → 163.1

Workflow cluster_0 Sample Preparation (LLE) cluster_1 LC-MS/MS Analysis N1 Human Plasma (100 µL) N2 Spike Tolazamide-d7 (IS) N1->N2 N3 Liquid-Liquid Extraction (Ethyl Acetate) N2->N3 N4 Evaporate & Reconstitute N3->N4 N5 UPLC Separation (C18 Column) N4->N5 N6 ESI+ Ionization N5->N6 N7 MRM Detection (Analyte & SIL-IS) N6->N7

Figure 2: Bioanalytical workflow for Tolazamide quantification using a stable isotope standard.

Validation Parameters & Quantitative Data

Method validation must comply with the FDA M10 guidelines, ensuring that the SIL-IS effectively tracks the analyte without isotopic cross-talk[5]. The following table summarizes representative validation data for this IDMS approach.

Validation ParameterAcceptance Criteria (FDA M10)Representative ResultsCausality / Implication
Linearity Range R² ≥ 0.990010 – 5,000 ng/mL (R² = 0.9985)Covers therapeutic Cmax​ (~2,000 ng/mL) after a 250 mg oral dose.
Intra-Assay Precision (CV%) ≤ 15% (≤ 20% at LLOQ)3.2% – 6.8%Demonstrates high repeatability within a single analytical run.
Inter-Assay Accuracy (%Nominal) 85% – 115% (80–120% at LLOQ)94.5% – 102.3%Confirms exactness of the quantitative measurement across batches.
Matrix Factor (IS-Normalized) CV ≤ 15%0.98 (CV = 2.4%)Tolazamide-d7 perfectly compensates for ESI ion suppression[4].
Extraction Recovery Consistent across QC levels82.4% ± 3.1%LLE effectively isolates the drug while precipitating interfering proteins.
Isotopic Cross-Talk ≤ 5% of LLOQ response< 0.1%Mass shift of +7 Da prevents signal overlap between native and d7 forms[3].

Clinical Bioequivalence Study Design Considerations

When executing the clinical phase of a Tolazamide ANDA (Abbreviated New Drug Application) submission, the study design must account for the drug's potent hypoglycemic effects[2].

  • Study Population: Healthy adult volunteers.

  • Design: Single-dose, randomized, two-period, two-treatment, two-sequence crossover study.

  • Dosing: A single oral dose of Tolazamide (e.g., 250 mg) administered with 240 mL of water[1].

  • Safety Precaution (Fasting State): Because fasting subjects are at high risk for hypoglycemia, the FDA notes that glucose may need to be administered prophylactically or closely monitored during the study[2].

  • Pharmacokinetic Endpoints: Blood samples are drawn at pre-dose and multiple time points up to 36 hours post-dose. The key endpoints are Cmax​ (maximum plasma concentration) and AUC0−t​ (area under the concentration-time curve). Bioequivalence is declared if the 90% confidence intervals for the geometric mean ratios (Generic/RLD) of Cmax​ and AUC fall strictly within the 80.00% – 125.00% range.

Conclusion

The integration of Tolazamide-d7 into LC-MS/MS workflows establishes a highly robust, self-validating analytical system for clinical bioequivalence testing. By neutralizing matrix effects and standardizing extraction recoveries, this SIL-IS ensures that pharmacokinetic data generated for regulatory submissions are both accurate and reproducible, directly supporting the rigorous standards of the FDA M10 guidance.

References

  • FDA Bioequivalence Guidance for Tolazamide.uspbpep.com.
  • Tolazamide Drug Label and Clinical Pharmacology.DailyMed (nih.gov).
  • FDA M10 Bioanalytical Method Validation and Study Sample Analysis Guidance.PMC (nih.gov).
  • Internal Standards in LC-MS Bioanalysis: Which, When, and How.WuXi AppTec DMPK.
  • Tolazamide-d7 Stable Isotope Properties and Applications.Benchchem.
  • Development and validation of an LC-MS/MS sulfonylurea assay.ResearchGate.

Sources

Application

Application Note: Optimization of Multiple Reaction Monitoring (MRM) Transitions for Tolazamide-d7 in LC-MS/MS Workflows

Introduction and Mechanistic Principles In quantitative bioanalysis, isotope dilution mass spectrometry (IDMS) is the gold standard for mitigating matrix effects and extraction variability[1]. Tolazamide-d7 (1-(azepan-1-...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Principles

In quantitative bioanalysis, isotope dilution mass spectrometry (IDMS) is the gold standard for mitigating matrix effects and extraction variability[1]. Tolazamide-d7 (1-(azepan-1-yl)-3-[2,3,5,6-tetradeuterio-4-(trideuteriomethyl)phenyl]sulfonylurea) serves as the premier internal standard (IS) for quantifying the first-generation sulfonylurea antidiabetic drug, tolazamide, in complex biological matrices[1].

To design a robust LC-MS/MS assay, one must understand the causality behind the fragmentation pathways of the sulfonylurea backbone[2]. Native tolazamide (MW 311.4 g/mol ) readily ionizes in positive electrospray ionization (ESI+) to form a [M+H]+ precursor at m/z 312.1[3]. During collision-induced dissociation (CID), the molecule undergoes characteristic cleavages[4]:

  • Urea C-N Cleavage: Yields the highly stable azepan-1-amine ion at m/z 115.1. Because the azepane ring is highly basic, it acts as a strong proton sink, making this the most abundant product ion[3].

  • Sulfonyl Cleavage: Yields the tolyl cation at m/z 91.1[3].

  • S-N Cleavage: Yields the tolylsulfonyl cation at m/z 155.1[4].

The Isotopic Shift Rationale: In tolazamide-d7, the seven deuterium atoms are localized entirely on the tolyl ring (four on the phenyl ring, three on the methyl group)[1]. Consequently, fragments originating from the tolyl moiety shift by +7 Da, while fragments originating from the azepane-urea moiety remain completely unlabeled[1]. Therefore, the primary urea cleavage yields an identical m/z 115.1 product ion for both the native drug and the deuterated standard. Using the 319.2 → 115.1 transition as the quantifier for the IS is highly advantageous: it ensures that the IS and the analyte share identical CID efficiency and detector response for their primary fragments. To confirm the identity of the IS and rule out isobaric interference, the deuterated tolyl cation (m/z 98.1) and tolyl-d7-sulfonyl cation (m/z 162.1) are monitored as qualifiers[2].

Quantitative Data & MRM Parameters

The following table summarizes the optimized MRM transitions, collision energies (CE), and structural assignments required to build the acquisition method.

CompoundPrecursor Ion[M+H]+ (m/z)Product Ion (m/z)Transition TypeFragment AssignmentTypical CE (eV)
Tolazamide 312.1115.1Quantifier[Azepan-1-amine]+20
Tolazamide 312.191.1Qualifier[Tolyl]+35
Tolazamide 312.1155.1Qualifier[Tolylsulfonyl]+25
Tolazamide-d7 319.2115.1Quantifier[Azepan-1-amine]+20
Tolazamide-d7 319.298.1Qualifier[Tolyl-d7]+35
Tolazamide-d7 319.2162.1Qualifier[Tolyl-d7-sulfonyl]+25

Note: The +7 Da mass difference between the native precursor (312.1) and the IS precursor (319.2) is sufficient to prevent isotopic cross-talk from the natural heavy isotopes of tolazamide (e.g., 34S or 13C contributions).

Step-by-Step Experimental Protocol

To ensure a self-validating system, this protocol integrates strict system suitability tests (SST) and matrix blank evaluations to guarantee that the selected MRM transitions are free from interference[5].

Reagent Preparation
  • Stock Solutions: Prepare a 1.0 mg/mL stock solution of native tolazamide and a separate 1.0 mg/mL stock of tolazamide-d7 in HPLC-grade methanol[5]. Store at -20°C.

  • Working Internal Standard (WIS): Dilute the tolazamide-d7 stock in acetonitrile to a final concentration of 50 ng/mL. This solution will serve as both the IS spike and the protein precipitation crash solvent.

Sample Extraction (Protein Precipitation)
  • Aliquot 50 µL of biological sample (e.g., plasma or serum) into a 1.5 mL microcentrifuge tube[5].

  • Add 150 µL of the WIS solution (acetonitrile containing 50 ng/mL tolazamide-d7) to the sample to induce protein precipitation.

  • Vortex vigorously for 2 minutes to ensure complete disruption of drug-protein binding.

  • Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL of LC-MS grade water. Mix well.

LC-MS/MS Conditions
  • Chromatography: Inject 5 µL onto a UHPLC C18 column (e.g., 2.1 × 50 mm, 1.7 µm) maintained at 40°C[5].

  • Mobile Phases:

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Initiate at 20% B, ramp linearly to 80% B over 3.0 minutes, hold for 1.0 minute, and re-equilibrate at 20% B for 1.5 minutes.

  • Mass Spectrometry: Operate the triple quadrupole mass spectrometer in ESI+ mode. Set the capillary voltage to 3.5 kV, source temperature to 400°C, and desolvation gas flow to 800 L/hr. Monitor the transitions detailed in Section 2.

System Suitability and Validation (Self-Validating Checks)
  • Isotopic Cross-Talk Check: Inject a high-concentration standard of native tolazamide (1,000 ng/mL) without the IS. Monitor the 319.2 → 115.1 transition. The signal must be <0.1% of the native peak area to confirm the absence of cross-talk.

  • Matrix Blank Evaluation: Inject extracted blank matrix (without native drug or IS). Monitor all transitions to ensure no endogenous isobaric compounds co-elute at the retention time of tolazamide.

Visualizations

Workflow N1 Sample Preparation (Protein Precipitation + IS Spike) N2 Chromatographic Separation (UHPLC, C18 Column) N1->N2 N3 Electrospray Ionization (ESI+ Mode) N2->N3 N4 Quadrupole 1 (Q1) Precursor Selection (m/z 319.2) N3->N4 N5 Collision Cell (Q2) CID Fragmentation N4->N5 N6 Quadrupole 3 (Q3) Product Ion Selection N5->N6 N7 Quantifier: m/z 115.1 Qualifiers: m/z 98.1, 162.1 N6->N7

Figure 1: Step-by-step LC-MS/MS workflow for the detection of Tolazamide-d7.

Fragmentation Prec Precursor Ion [M+H]+ m/z 319.2 F1 Azepan-1-amine Ion m/z 115.1 (Quantifier) Prec->F1 Urea C-N Cleavage (Unlabeled moiety) F2 Tolyl-d7 Cation m/z 98.1 (Qualifier) Prec->F2 Sulfonyl Cleavage (Deuterated moiety) F3 Tolyl-d7-sulfonyl Ion m/z 162.1 (Qualifier) Prec->F3 S-N Cleavage (Deuterated moiety)

Figure 2: CID fragmentation pathway of Tolazamide-d7 highlighting the isotopic shift mechanics.

References

  • Maghsoudi, et al. (2016). Development and validation of an LC–MS/MS sulfonylurea assay for hypoglycemia cases in the emergency department. ResearchGate. Retrieved from [Link][5]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 5503, Tolazamide. Retrieved from [Link][3]

  • Thevis, M., et al. (2005). Detection of Oral Antidiabetic Agents in Human Urine by LC-ESI-MS/MS. German Sport University Cologne. Retrieved from[Link][4]

  • Niessen, W.M.A. (2012). Interpretation of MS-MS mass spectra of drugs and pesticides. DOKUMEN. Retrieved from[Link][2]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting and Reducing Matrix Effects for Tolazamide-d7 in LC-MS/MS Bioanalysis

Welcome to the technical support center for advanced bioanalytical challenges. This guide is designed for researchers, scientists, and drug development professionals who are utilizing tolazamide-d7 as an internal standar...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for advanced bioanalytical challenges. This guide is designed for researchers, scientists, and drug development professionals who are utilizing tolazamide-d7 as an internal standard (IS) in LC-MS/MS assays and encountering issues related to matrix effects. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deep, mechanistic understanding of why these phenomena occur and how to systematically eliminate them, ensuring the robustness and accuracy of your data in line with regulatory expectations.

Troubleshooting Guide: Common Scenarios & Solutions

This section addresses specific issues you may be observing in your experiments. We will diagnose the likely cause and outline a clear path to resolution.

Problem 1: My tolazamide-d7 (IS) and analyte signals are low and highly variable in plasma samples compared to neat standards. What is happening?

Answer: You are likely observing ion suppression , a primary manifestation of the matrix effect.[1][2] In electrospray ionization (ESI), your analyte and internal standard must be converted into gas-phase ions to be detected by the mass spectrometer. When complex biological samples like plasma are injected, endogenous components (the "matrix") co-elute with your compounds of interest. These matrix components, particularly abundant phospholipids, compete for the available charge in the ESI source, reducing the ionization efficiency of both your analyte and tolazamide-d7.[3] This leads to a suppressed signal, poor sensitivity, and inconsistent results.[1]

Immediate Troubleshooting Steps:

  • Assess the Severity: First, you must quantify the matrix effect. The most accepted method is the post-extraction spike analysis .[4][5] This will tell you if you are seeing ion suppression or, less commonly, enhancement. (See Protocol 3 for the detailed procedure).

  • Evaluate Your Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before they ever reach the MS source.[2][4] If you are using a simple Protein Precipitation (PPT) method, it is likely insufficient as it removes proteins but leaves behind the primary culprits: phospholipids.[3][6]

  • Chromatographic Separation: Review your chromatogram. If the tolazamide-d7 peak elutes in a region where many matrix components are present (often seen as a "hump" in the baseline of a blank matrix injection), you have a co-elution problem.[7]

Problem 2: I am using a stable isotope-labeled internal standard (SIL-IS) like tolazamide-d7. Shouldn't that automatically correct for any matrix effects?

Answer: This is a critical and common question. While a SIL-IS is the gold standard for compensating for matrix effects, it is not a magic bullet for eliminating them.[8][9] Here’s the causality:

  • Compensation Mechanism: Tolazamide-d7 is chemically and structurally almost identical to the unlabeled tolazamide analyte. Therefore, it has nearly the same retention time and experiences the same degree of ion suppression.[8] The quantification is based on the peak area ratio of the analyte to the IS. In theory, if both signals are suppressed by 30%, the ratio remains constant, and the calculated concentration is accurate.

  • Limitations & Regulatory Scrutiny:

    • Signal Loss: If ion suppression is severe, the signals for both the analyte and tolazamide-d7 can be suppressed below the Lower Limit of Quantitation (LLOQ), making detection impossible.[1]

    • Regulatory Compliance: Regulatory bodies like the U.S. Food and Drug Administration (FDA) and international guidelines (ICH M10) require that you investigate and minimize matrix effects during method validation.[10][11][12] Simply relying on a SIL-IS to correct for a poorly developed method is not acceptable. The guidance mandates evaluating the matrix effect across at least six different lots of the biological matrix to ensure the method is robust.[11]

    • Differential Effects: In rare cases with extreme matrix complexity, it has been shown that even a SIL-IS may not track the analyte's suppression perfectly, leading to inaccuracies.[6]

The primary goal should always be to produce the cleanest possible sample to ensure stable and robust ionization, with the SIL-IS serving as the final layer of correction for minor, unavoidable sample-to-sample variations.[9]

cluster_Problem The Role of a SIL-IS A Analyte (Tolazamide) + IS (Tolazamide-d7) + Matrix Components enter MS Source B Competition for Ionization (Ion Suppression) A->B Co-elution C Both Analyte and IS Signals are Suppressed B->C D Analyte / IS Ratio Remains Consistent C->D Compensation F Severe Suppression: Signal < LLOQ C->F High Matrix Load E Accurate Quantification (Ideal Scenario) D->E G Inaccurate or No Result (Method Fails) F->G

Caption: Role and limitations of a Stable Isotope-Labeled Internal Standard (SIL-IS).

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of matrix effects in plasma, and why are phospholipids such a problem?

A1: The "matrix" in plasma refers to all components other than your target analyte, including proteins, salts, lipids, and metabolites.[4] While high-abundance proteins are a concern, the most notorious contributors to ion suppression in ESI-MS are phospholipids .[7][13]

Phospholipids are a major component of cell membranes and are abundant in plasma. They have a polar head group and a long, non-polar tail. This amphipathic nature means they are often co-extracted with analytes of varying polarities during sample preparation and tend to elute late in typical reversed-phase chromatography, right where many drug molecules appear. Their presence in the ESI source leads to severe ion suppression and can also foul the instrument, leading to signal drift and increased maintenance.[7]

Q2: How do I quantitatively assess matrix effects during method validation as required by the FDA?

A2: The standard industry practice, aligned with FDA guidance, is the post-extraction spike method .[4][11] This quantitative approach directly measures the impact of the matrix from different sources on your analyte's signal.

The process involves comparing two sets of samples:

  • Set A: An analyte (and IS) standard prepared in a clean solvent.

  • Set B: A blank plasma sample is first extracted, and then the final, clean extract is spiked with the same concentration of analyte (and IS) as Set A.

The Matrix Factor (MF) is calculated as: MF = (Peak Response in Presence of Matrix [Set B]) / (Peak Response in Absence of Matrix [Set A])

  • An MF of 1.0 indicates no matrix effect.

  • An MF < 1.0 indicates ion suppression.

  • An MF > 1.0 indicates ion enhancement.

According to FDA guidance, this should be tested using at least six different lots of matrix, with the precision of the matrix factors calculated across the lots being within an acceptable range (typically ≤15% CV).[11]

Q3: Which sample preparation technique is the best for removing interferences for tolazamide analysis?

A3: The "best" technique depends on a balance of required cleanliness, throughput, cost, and development time. A simple protein precipitation is rarely sufficient for regulatory-level bioanalysis due to residual phospholipids.[3][6]

Here is a comparative summary:

Technique Selectivity (Cleanliness) Speed Cost Key Advantage Primary Disadvantage
Protein Precipitation (PPT) LowVery FastLowSimple and universal.[14]Fails to remove phospholipids, leading to significant matrix effects.[6][13]
Liquid-Liquid Extraction (LLE) Moderate-HighSlowModerateCan provide clean extracts if optimized.Labor-intensive, uses large volumes of organic solvents, can be difficult to automate.[13]
Solid-Phase Extraction (SPE) HighModerateHighHighly selective, removes both phospholipids and other interferences, easily automated.[6][15]Requires method development to optimize sorbent, wash, and elution steps.[16]
Phospholipid Removal (PLR) Plates HighVery FastHighCombines the speed of PPT with targeted removal of phospholipids; minimal method development.[17][18]Higher consumable cost per sample compared to PPT.

For robust, high-quality data for a regulated study, Solid-Phase Extraction (SPE) or a Phospholipid Removal (PLR) plate approach is strongly recommended.

Experimental Protocols & Workflows

Here we provide detailed, step-by-step protocols for common sample preparation techniques.

Workflow: Selecting a Sample Preparation Strategy

This diagram outlines the decision-making process for addressing matrix effects.

cluster_Solutions Upgraded Sample Preparation start Start: Low/Variable Signal assess_me Assess Matrix Effect (Post-Extraction Spike) start->assess_me ppt Current Method: Protein Precipitation? assess_me->ppt ME > 15%? yes_ppt PPT is Insufficient. Upgrade Cleanup. ppt->yes_ppt Yes no_ppt Is Cleanup Sufficient? ppt->no_ppt No plr Option 1: Phospholipid Removal (PLR) Plate (Fast, Effective) yes_ppt->plr spe Option 2: Solid-Phase Extraction (SPE) (Highly Selective) yes_ppt->spe validate Re-validate Method (Accuracy, Precision, ME) plr->validate spe->validate

Caption: Decision workflow for troubleshooting and improving sample cleanup.

Protocol 1: Basic Protein Precipitation (PPT)

Use this method for initial screening, but be aware of its limitations.

Materials:

  • Plasma sample containing tolazamide and tolazamide-d7 IS.

  • Ice-cold acetonitrile (ACN) containing 1% formic acid.[19]

  • Microcentrifuge tubes or 96-well collection plate.

  • Vortex mixer and centrifuge.

Procedure:

  • Pipette 100 µL of plasma sample into a microcentrifuge tube.

  • Add 300 µL of ice-cold acetonitrile (a 3:1 ratio is recommended for efficient protein removal).[20][21]

  • Vortex vigorously for 1 minute to ensure complete protein denaturation and precipitation.[22]

  • Centrifuge the sample at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[22]

  • Carefully transfer the supernatant to a clean tube or well for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Enhanced Cleanup

This generic reversed-phase SPE protocol provides significantly cleaner extracts.

Materials:

  • Reversed-phase SPE cartridges or 96-well plate (e.g., C18 or a polymer-based sorbent).

  • SPE vacuum manifold or positive pressure processor.

  • Plasma sample with tolazamide-d7 IS.

  • Reagents: Methanol (conditioning), Deionized Water (equilibration), 5% Methanol in water (wash), Acetonitrile (elution), 4% Phosphoric Acid in water (pre-treatment).

Procedure:

  • Sample Pre-treatment: Dilute 100 µL of plasma with 200 µL of 4% phosphoric acid. This ensures the analyte is charged for optimal retention.

  • Conditioning: Pass 1 mL of methanol through the SPE sorbent to activate the C18 functional groups.[16]

  • Equilibration: Pass 1 mL of deionized water through the sorbent to prepare it for the aqueous sample. Do not let the sorbent go dry.[16]

  • Load Sample: Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (~1 mL/min).

  • Wash: Pass 1 mL of 5% methanol in water through the cartridge. This removes polar interferences like salts while retaining the analyte.[16]

  • Elute: Place clean collection tubes or a plate in the manifold. Elute tolazamide and tolazamide-d7 by passing 1 mL of acetonitrile through the cartridge.

  • Evaporate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for injection.

Protocol 3: Assessing Matrix Effect with the Post-Extraction Spike Method

Procedure:

  • Prepare "Set A" (Neat Solution): In a clean vial, add your tolazamide and tolazamide-d7 stock solutions to mobile phase to achieve a final concentration representing a low and high QC level.

  • Prepare "Set B" (Post-Spiked Matrix): a. Take 100 µL of blank plasma (from 6 different sources/lots) and process it using your chosen sample preparation method (e.g., SPE from Protocol 2). b. After the final elution and evaporation step, reconstitute the dried extract with the "Set A" neat solution. This spikes the analyte and IS into the clean, extracted matrix residue.

  • Analyze & Calculate: a. Inject both sets of samples into the LC-MS/MS system. b. Calculate the Matrix Factor (MF) for each of the 6 lots as described in FAQ #2. c. Calculate the Coefficient of Variation (%CV) of the MF across the 6 lots. A %CV ≤ 15% is generally considered acceptable.[11]

References
  • Williams, L., Lodder, H., Jones, R., et al. Effective Strategies for Phospholipid Removal using Supported Liquid Extraction (SLE) with LC-MS/MS Analysis. Biotage.
  • BenchChem Technical Support Team. (2025). Application Notes and Protocols for Plasma Protein Precipitation. Benchchem.
  • Thermo Fisher Scientific. Protein Precipitation Plates | Thermo Fisher Scientific.
  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. FDA. Available at: [Link]

  • LCGC International. (2011). An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. LCGC International.
  • Resolve Mass. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Resolve Mass Spectrometry.
  • BenchChem Technical Support. (2025). Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis. Benchchem.
  • Biotech Spain. (2025). Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. Biotech Spain.
  • Separation Science. (2023). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Separation Science.
  • Separation Science. LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. Separation Science.
  • PharmaCompass. FDA guideline - Bioanalytical Method Validation. PharmaCompass.
  • Phenomenex. (2015). Technical Tip: Protein Precipitation. Phenomenex.
  • ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci.
  • Volmer, D. A., & Jessome, L. L. (2006). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC North America. Available at: [Link]

  • Shimadzu Scientific Instruments. Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu.
  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. Available at: [Link]

  • Horvath, V., & H-J, L. (2005). Topics in Solid-Phase Extraction Part 1. Ion Suppression in LC/MS Analysis. Supelco.
  • Waters Corporation. (2010). Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. Waters.
  • Agilex Biolabs. (2024). Designing LCMS Studies with the FDA in Mind from the Start. Agilex Biolabs.
  • Shah, J., Vachhani, A., & Shah, S. (2012). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Advanced Pharmaceutical Technology & Research. Available at: [Link]

  • Shimadzu Scientific Instruments. LCMS Troubleshooting Tips. Shimadzu.
  • BenchChem Technical Support. (2025). Technical Support Center: Mitigating Matrix Effects in Glucuronolactone LC-MS/MS Analysis. Benchchem.
  • Agilent Technologies. (2019). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent.
  • LCGC International. (2026). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. LCGC International.
  • LCGC International. (2025). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC International.
  • Becker, G. (2024). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques.
  • Ranasinghe, A., et al. (2005). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Journal of Chromatographic Science.
  • Thermo Fisher Scientific. Reducing Matrix Effects. Thermo Fisher Scientific.
  • Gouveia, C. A., et al. (2016). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Analytica Chimica Acta. Available at: [Link]

  • Longdom Publishing. (2024). Matrix Effects and Ion Suppression in LC-MS: A Practical Guide for Researchers. Longdom Publishing.
  • Sajid, M., et al. (2024). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Molecules. Available at: [Link]

  • Sigma-Aldrich. Guide to Solid Phase Extraction. Sigma-Aldrich.
  • Sigma-Aldrich. SPE Method Development for Pharmaceutical Bioanalysis. Sigma-Aldrich.
  • Springer Nature. (2024). Analysis of Hypoglycemic Drugs by Liquid Chromatography-Tandem Mass Spectrometry. Springer Nature.
  • Arrizabalaga-Larrañaga, A., et al. (2024). Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives and β-blocker residues. WUR eDepot.
  • ResearchGate. (2000). Use of solid phase extraction in quantitative determination of gliclazide in human serum by HPLC. ResearchGate. Available at: [Link]

  • USP. (2006). USP Monographs: Tolazamide. USP29-NF24.
  • De Nicolò, A., et al. (2017). Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect. Bioanalysis. Available at: [Link]

  • Nitrosamines Exchange. (2024). How to circumvent matrix effect in confirmatory testing. Nitrosamines Exchange.

Sources

Optimization

Optimizing collision energy for tolazamide-d7 mass spectrometry

Welcome to the technical support center for the mass spectrometric analysis of tolazamide-d7. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice o...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the mass spectrometric analysis of tolazamide-d7. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on method development, specifically focusing on the critical parameter of collision energy optimization for quantitative analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common questions and challenges encountered during the setup of a Multiple Reaction Monitoring (MRM) assay for tolazamide-d7.

Q1: I'm starting my method development for tolazamide-d7. How do I select the precursor ion?

A1: The precursor ion is the charged molecule that is selected in the first quadrupole (Q1) of a triple quadrupole mass spectrometer before fragmentation. For tolazamide-d7, you will typically be working with a protonated molecule, [M+H]⁺, especially when using electrospray ionization (ESI) in positive mode.

  • Tolazamide-d7 Information:

    • Chemical Formula: C₁₄H₁₄D₇N₃O₃S

    • Molecular Weight: 318.45 g/mol [1]

    • Monoisotopic Mass of Unlabeled Tolazamide: 311.13 g/mol [2][3]

Given the molecular weight of tolazamide-d7 is 318.45, the protonated precursor ion [M+H]⁺ will have a mass-to-charge ratio (m/z) of approximately 319.4 . Always confirm this with a full scan or by infusing a dilute solution of your tolazamide-d7 standard into the mass spectrometer. In some cases, adducts with sodium [M+Na]⁺ or ammonium [M+NH₄]⁺ can form, so it's essential to identify the most abundant and stable ion for your analysis.[4]

Q2: I've identified the precursor ion. How do I find the most sensitive and specific product ions?

A2: Product ions are the fragments generated from the precursor ion in the collision cell (Q2). To find the best product ions, you need to perform a product ion scan (or MS/MS scan). In this experiment, the precursor ion (e.g., m/z 319.4) is isolated in Q1, fragmented in Q2, and all resulting fragments are scanned in the third quadrupole (Q3).

Tolazamide is a sulfonylurea compound. The fragmentation of sulfonylureas is well-characterized and often involves cleavage at the sulfonylurea bridge.[5] For tolazamide, common fragmentation patterns would involve the cleavage of the bond between the sulfonyl group and the urea moiety, and the bond between the urea nitrogen and the azepine ring.

Expected Fragmentation:

Based on the structure of tolazamide, you can anticipate several key fragmentation pathways. The most common cleavage is expected to occur at the C-N and S-N bonds of the sulfonylurea group.

  • Fragment 1 (p-toluenesulfonyl moiety): Cleavage of the N-C bond in the urea group could yield a fragment with an m/z of 155.0 .

  • Fragment 2 (p-toluenesulfonamide): A rearrangement and cleavage could result in a p-toluenesulfonamide fragment with an m/z of 172.0 .

  • Fragment 3 (Azepine-urea moiety): Cleavage of the S-N bond could produce a fragment containing the deuterated azepine ring and the urea group.

By performing a product ion scan, you will obtain a spectrum showing the relative intensities of these and other fragments. You should select the most intense and stable fragments as your primary (quantifier) and secondary (qualifier) product ions for the MRM assay.

Q3: What is collision energy and why is it so critical to optimize?

A3: Collision energy (CE) is the kinetic energy applied to the precursor ions as they enter the collision cell, which is filled with an inert gas like argon or nitrogen.[6] This energy is converted into internal energy upon collision, causing the ion to fragment.[6][7]

Optimizing the collision energy is crucial because:

  • Maximizes Signal Intensity: Each precursor-to-product ion transition has a unique optimal collision energy that produces the maximum number of product ions, leading to the highest sensitivity.[4][8]

  • Ensures Specificity and Reproducibility: An optimized CE ensures that the fragmentation is efficient and consistent, which is vital for the accuracy and precision of a quantitative assay.

If the collision energy is too low, fragmentation will be inefficient, resulting in a weak product ion signal. If it's too high, the precursor ion may be shattered into many small, non-specific fragments, or the desired product ions themselves may further fragment, again reducing the signal intensity.[8]

Q4: I see a weak signal for my product ion even after optimizing the collision energy. What else can I check?

A4: If your signal remains weak, consider the following troubleshooting steps:

  • Re-verify the Precursor Ion: Ensure you have selected the most abundant and stable precursor ion. Check for in-source fragmentation or unexpected adduct formation.

  • Check Compound Stability: Tolazamide-d7, like many molecules, can be susceptible to degradation in the ion source. You may need to optimize other source parameters like temperature and gas flows.

  • Optimize Fragmentor/Cone Voltage: This parameter affects the transmission of ions from the source to the quadrupoles and can also induce some initial fragmentation.[4] Systematically ramp this voltage to find the value that gives the highest precursor ion intensity before significant in-source fragmentation occurs.

  • Collision Gas Pressure: The pressure of the collision gas in Q2 can affect fragmentation efficiency. While less commonly tuned than CE, it may be a factor to investigate if other optimizations fail.

  • Sample Preparation and Mobile Phase: Ensure your sample is properly desalted and that your mobile phase is compatible with efficient ionization. Additives like formic acid or ammonium formate can significantly impact signal intensity.[4]

Experimental Guide: Step-by-Step Collision Energy Optimization for Tolazamide-d7

This section provides a detailed protocol for determining the optimal collision energy for your selected MRM transitions for tolazamide-d7.

Objective:

To empirically determine the collision energy that yields the maximum signal intensity for the desired precursor-to-product ion transitions of tolazamide-d7.

Materials:
  • Tolazamide-d7 analytical standard

  • HPLC-grade methanol or acetonitrile

  • HPLC-grade water

  • Formic acid (or other appropriate mobile phase modifier)

  • Infusion pump with a suitable syringe

  • Triple quadrupole mass spectrometer

Protocol:
  • Prepare the Analyte Solution:

    • Prepare a stock solution of tolazamide-d7 in methanol or acetonitrile (e.g., 1 mg/mL).

    • Dilute the stock solution to a working concentration suitable for infusion (e.g., 100-500 ng/mL) in a typical mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Mass Spectrometer Setup:

    • Set up the mass spectrometer for infusion analysis. Connect the infusion pump to the instrument's ion source.

    • Infuse the tolazamide-d7 solution at a low, stable flow rate (e.g., 5-10 µL/min).

    • Operate the ion source in positive ESI mode. Optimize source parameters (e.g., capillary voltage, gas temperatures, nebulizer pressure) to achieve a stable and strong signal for the tolazamide-d7 precursor ion (m/z 319.4).

  • Collision Energy Optimization Workflow:

    • Set the mass spectrometer to MS/MS or MRM mode.

    • In your instrument's method editor, define the precursor ion (m/z 319.4) and one of the product ions you identified from the product ion scan.

    • Create a series of experiments or a single experiment that ramps the collision energy over a range of values. A typical range would be from 5 eV to 50 eV in increments of 1 or 2 eV.[4]

    • Acquire data for a short period at each collision energy step, allowing the signal to stabilize.

    • Repeat this process for each product ion of interest.

Data Analysis and Visualization

The result of this experiment is a "breakdown curve" for each transition, which plots the product ion intensity against the collision energy.[9]

Example Data Table:

Collision Energy (eV)Precursor Ion (319.4) IntensityProduct Ion 1 (e.g., 172.0) IntensityProduct Ion 2 (e.g., 155.0) Intensity
59.8e61.2e48.5e3
108.5e65.5e52.1e4
156.2e69.8e57.8e4
20 4.1e61.5e6 1.5e5
252.5e61.1e62.8e5
30 1.1e67.5e53.9e5
355.0e54.2e52.5e5
402.1e51.8e51.1e5

From this example data, the optimal collision energy for the transition 319.4 → 172.0 is 20 eV , while for 319.4 → 155.0, it is 30 eV .

Workflow and Logic Diagrams

To further clarify the experimental process, the following diagrams illustrate the key workflows.

Collision_Energy_Optimization_Workflow cluster_prep Step 1: Preparation cluster_infusion Step 2: Infusion & Precursor ID cluster_fragmentation Step 3: Fragmentation Analysis cluster_optimization Step 4: CE Optimization A Prepare Tolazamide-d7 Standard Solution B Infuse Solution into MS A->B C Perform Full Scan (Q1) to Identify Precursor Ion (e.g., m/z 319.4) B->C D Perform Product Ion Scan on Precursor C->D E Identify Potential Product Ions D->E F Set up MRM Method with Precursor -> Product Transition E->F G Ramp Collision Energy (e.g., 5-50 eV) F->G H Record Product Ion Intensity G->H I Plot Intensity vs. CE (Breakdown Curve) H->I J Determine Optimal CE at Maximum Intensity I->J

Caption: Workflow for optimizing collision energy for tolazamide-d7.

MRM_Logic_Diagram Source Ion Source (Tolazamide-d7 Ionized) Q1 Q1: Precursor Selection (Selects m/z 319.4) Source->Q1 All Ions Q2 Q2: Collision Cell (Fragment Precursor at Optimized CE) Q1->Q2 Precursor Ion Q3 Q3: Product Selection (Selects m/z 172.0) Q2->Q3 Product Ions Detector Detector (Signal Measured) Q3->Detector Specific Product Ion

Caption: Logic diagram of a triple quadrupole MS for an MRM transition.

References

  • Agilent. Agilent MassHunter Optimizer Quick Start Guide. [Link]

  • Technology Networks. 4 Steps to Successful Compound Optimization on LC-MS/MS. [Link]

  • Shimadzu. Automatic Optimization of Transitions and Collision Energies. [Link]

  • Skyline. Skyline Collision Energy Optimization. [Link]

  • NIST. Tolazamide - NIST Chemistry WebBook. [Link]

  • Pharmaffiliates. Tolazamide-d7 | CAS No : 1794811-72-5. [Link]

  • PharmaCompass. Tolazamide Drug Information. [Link]

  • PubChem. Tolazamide | C14H21N3O3S. [Link]

  • ACS Publications. Selection of Collision Energies in Proteomics Mass Spectrometry Experiments for Best Peptide Identification. [Link]

  • De Hoffmann, E., & Stroobant, V. Mass Spectrometry: Principles and Applications. [Link]

  • PubMed. Improving collision induced dissociation (CID), high energy collision dissociation (HCD), and electron transfer dissociation (ETD) fourier transform MS/MS degradome-peptidome identifications using high accuracy mass information. [Link]

  • National MagLab. Collision-Induced Dissociation. [Link]

  • Wikipedia. Collision-induced dissociation. [Link]

  • De Gruyter. Collision energy-breakdown curves - An additional tool to characterize MS/MS methods. [Link]

  • ACS Publications. Improving Collision Induced Dissociation (CID), High Energy Collision Dissociation (HCD), and Electron Transfer Dissociation (ETD) Fourier Transform MS/MS Degradome–Peptidome Identifications Using High Accuracy Mass Information. [Link]

  • AnalyteGuru. Collision-Based Ion-activation and Dissociation. [Link]

  • University of Alabama at Birmingham. Ion fragmentation of small molecules in mass spectrometry. [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

  • PubMed. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. [Link]

Sources

Troubleshooting

Tolazamide-d7 Technical Support Center: Stability, Storage, and Troubleshooting

Welcome to the Technical Support Center for Tolazamide-d7 . As a stable isotope-labeled internal standard (IS) extensively used in LC-MS/MS pharmacokinetic and bioanalytical assays, maintaining the structural and isotopi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Tolazamide-d7 . As a stable isotope-labeled internal standard (IS) extensively used in LC-MS/MS pharmacokinetic and bioanalytical assays, maintaining the structural and isotopic integrity of Tolazamide-d7 is critical. This guide provides drug development professionals and analytical scientists with a mechanistic understanding of its degradation pathways, optimal storage conditions, and field-proven troubleshooting strategies.

Mechanistic Understanding of Tolazamide-d7 Degradation

Tolazamide is a first-generation sulfonylurea oral hypoglycemic agent. The primary degradation pathway for all sulfonylureas, including deuterated analogs, is the hydrolytic cleavage of the central sulfonylurea bridge[1].

This degradation is highly dependent on environmental conditions:

  • pH Sensitivity: The rate of hydrolysis is heavily pH-dependent. Cleavage occurs most rapidly under acidic conditions (pH < 5), but base-catalyzed contraction and rearrangement also occur in alkaline environments (pH > 9)[2].

  • Thermal Degradation: Elevated temperatures exponentially accelerate the hydrolytic cleavage, meaning standard solutions left at room temperature or subjected to heated sonication will degrade rapidly[2].

  • Degradation Products: When the sulfonylurea bridge breaks, it yields carbon dioxide, a heterocyclic amine (hexamethyleneimine), and an aryl sulfonamide (p-toluenesulfonamide-d7)[1].

G TOL Tolazamide-d7 (Intact IS) HYDROLYSIS Hydrolytic Cleavage of Sulfonylurea Bridge TOL->HYDROLYSIS Susceptible to H2O Aqueous Media / Moisture H2O->HYDROLYSIS ACID Acidic pH (< 5) ACID->HYDROLYSIS Catalyzes (Rapid) BASE Alkaline pH (> 9) BASE->HYDROLYSIS Catalyzes TEMP Thermal Stress (> 40°C) TEMP->HYDROLYSIS Accelerates PROD1 p-Toluenesulfonamide-d7 HYDROLYSIS->PROD1 PROD2 Hexamethyleneimine HYDROLYSIS->PROD2 PROD3 CO2 HYDROLYSIS->PROD3

Logical pathway of Tolazamide-d7 hydrolytic degradation under environmental stress.

Optimal Storage Conditions & Quantitative Stability Data

To prevent degradation, storage conditions must strictly minimize exposure to moisture, extreme pH, and elevated temperatures. The table below synthesizes the optimal storage parameters across different phases of assay preparation.

StateMatrix / SolventOptimal TempExpected StabilityCausality & Key Precautions
Solid Powder Lyophilized / Dry2°C to 8°C2–3 YearsStore in a desiccator[3]. Moisture ingress initiates solid-state hydrolysis.
Primary Stock 100% Acetonitrile-20°CUp to 6 monthsAcetonitrile is aprotic, preventing solvolysis. Avoid methanol[2].
Working Solution 50% Acetonitrile/Water4°C1–2 WeeksKeep pH neutral (~7.0). Aqueous presence limits shelf-life due to slow hydrolysis.
Extracted Samples Autosampler (Mobile Phase)4°C< 48 HoursAcidic mobile phases (e.g., 0.1% Formic Acid) will rapidly degrade the IS at room temp.

Troubleshooting Guide & FAQs

Q1: Why is my Tolazamide-d7 internal standard signal decreasing over time during a long LC-MS/MS batch run? A1: A time-dependent decrease in IS response usually indicates chemical degradation occurring directly in the autosampler. Because LC-MS/MS mobile phases are typically acidic (e.g., containing 0.1% Formic Acid to promote positive electrospray ionization), the sulfonylurea bridge of Tolazamide-d7 undergoes rapid acid-catalyzed hydrolysis while waiting in the vial[1]. Resolution: Ensure your autosampler is strictly temperature-controlled at 4°C to suppress the reaction kinetics. Alternatively, reconstitute your final extracts in a neutral diluent rather than the acidic mobile phase.

Q2: Should I use methanol or acetonitrile for preparing my primary stock solutions? A2: Acetonitrile is strictly recommended. Methanol is a protic solvent and can participate in solvolysis (specifically, alcoholysis) of the sulfonylurea bridge over time. Furthermore, using aprotic solvents like acetonitrile minimizes the risk of deuterium-hydrogen (D/H) exchange at the labeled sites, which is vital for preserving the isotopic purity and mass-to-charge ratio of your internal standard[2].

Q3: I observed a split peak for Tolazamide-d7 during chromatography. Is this a stability issue? A3: Split peaks typically result from solvent effects rather than degradation. If your sample injection solvent has a significantly higher elution strength (e.g., 100% Acetonitrile) than your initial gradient mobile phase, it causes poor focusing at the column head. However, if a completely new peak appears at an earlier retention time, monitor the MRM transitions for the degradation products (e.g., the m/z corresponding to the p-toluenesulfonamide-d7 fragment) to confirm if hydrolysis has occurred.

Self-Validating SOP: Preparation and Storage of Tolazamide-d7

To ensure reproducible quantitative results, follow this step-by-step methodology for handling Tolazamide-d7. This protocol includes a self-validating step to guarantee the integrity of the standard before it impacts biological sample analysis.

Step 1: Thermal Equilibration Remove the solid Tolazamide-d7 vial from 2–8°C storage[3]. Allow it to equilibrate to room temperature inside a desiccator for at least 30 minutes. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture, which will initiate hydrolysis of the bulk powder.

Step 2: Gravimetric Weighing Accurately weigh the required amount of solid using a calibrated microbalance.

Step 3: Aprotic Dissolution Dissolve the solid in 100% LC-MS grade Acetonitrile to achieve a primary stock concentration (e.g., 1.0 mg/mL). Crucial Step: If sonication is required to aid dissolution, use a cold water bath (<20°C) . Causality: Ultrasonic baths generate significant heat over time, and thermal stress exceeding 40°C rapidly degrades sulfonylureas[2].

Step 4: Aliquoting Divide the primary stock into single-use amber glass vials (e.g., 50 µL aliquots). Causality: Amber glass prevents photolytic degradation, and single-use aliquots eliminate the need for repeated freeze-thaw cycles, which introduce condensation and thermal shock.

Step 5: Cryogenic Storage Immediately transfer the capped aliquots to a -20°C freezer for long-term storage.

Step 6: System Validation (Self-Validating Check) Before utilizing the IS in a regulated bioanalytical run, inject a freshly diluted working solution alongside a working solution prepared from a 1-month-old aliquot. Calculate the % difference in the peak area of the intact Tolazamide-d7 MRM transition. A deviation of >5% indicates unacceptable degradation of the stored aliquot, prompting the need for a fresh stock preparation.

Workflow STEP1 Equilibrate Solid (Room Temp) STEP2 Dissolve in 100% Acetonitrile STEP1->STEP2 STEP3 Sonicate in Cold Water Bath STEP2->STEP3 STEP4 Aliquot into Amber Vials STEP3->STEP4 STEP5 Store at -20°C STEP4->STEP5 STEP6 LC-MS/MS Validation STEP5->STEP6

Step-by-step workflow for the preparation and storage of Tolazamide-d7 stock solutions.

References

  • Hydrolysis of Sulfonylurea Herbicides in Soils and Aqueous Solutions: a Review. Journal of Agricultural and Food Chemistry (ACS Publications). Available at:[Link]

  • Degradation of Sulfosulfuron, a Sulfonylurea Herbicide, As Influenced by Abiotic Factors. Journal of Agricultural and Food Chemistry (ACS Publications). Available at:[Link]

  • CAS No : 1794811-72-5 | Chemical Name : Tolazamide-d7. Pharmaffiliates. Available at:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting the Deuterium Isotope Effect in LC-MS/MS

Welcome to the Bioanalytical Method Development Support Center. This guide is designed for researchers, scientists, and drug development professionals facing chromatographic challenges with stable-isotope-labeled interna...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Bioanalytical Method Development Support Center. This guide is designed for researchers, scientists, and drug development professionals facing chromatographic challenges with stable-isotope-labeled internal standards (SIL-IS). Below, you will find causality-driven FAQs, step-by-step troubleshooting protocols, and quantitative data to help you eliminate retention time shifts and ensure quantitative accuracy.

Part 1: Understanding the Phenomenon (FAQs)

Q: Why do my deuterated internal standards elute earlier than the unlabeled analytes in Reversed-Phase LC (RPLC)? A: This phenomenon is rooted in the fundamental physicochemical differences between hydrogen and deuterium. Deuterium has a lower zero-point vibrational energy than hydrogen, leading to a smaller effective van der Waals radius and molar volume[1]. Consequently, deuterated compounds are slightly less lipophilic and less polarizable than their protiated counterparts. In RPLC, this weaker hydrophobic interaction with the stationary phase (such as a C18 column) causes the deuterated standard to elute slightly earlier[2][3].

Q: Why is a slight retention time shift a critical issue for quantitative LC-MS/MS? A: The primary purpose of a stable-isotope-labeled internal standard is to co-elute with the target analyte and experience the exact same ionization environment in the mass spectrometer[4]. If the deuterated IS elutes even a few seconds earlier, it may be subjected to a different composition of co-eluting matrix components. This leads to differential ion suppression or enhancement (matrix effects), which negates the internal standard's ability to accurately correct for signal fluctuations and severely compromises quantitative accuracy[5][6].

Mechanism A Deuterium Substitution B Reduced Vibrational Energy A->B C Lower Lipophilicity & Molar Volume B->C D Weaker Stationary Phase Interaction C->D E Earlier Elution (RT Shift) D->E F Differential Matrix Effects E->F

Mechanistic pathway from deuterium substitution to differential matrix effects in LC-MS.

Part 2: Troubleshooting Guide - Minimizing Retention Time Shifts

Q: How can I chromatographically force my analyte and deuterated IS to co-elute? A: If you are observing a problematic retention time shift ( ΔtR​ ), you must systematically alter the chromatographic thermodynamics. Follow these causality-driven steps:

  • Change the Organic Modifier: Switch your mobile phase B from Acetonitrile (MeCN) to Methanol (MeOH). Methanol provides different hydrogen-bonding selectivity and dipole interactions, which can often mask the subtle lipophilicity differences between isotopologues and promote co-elution[5].

  • Reduce Gradient Steepness: A shallower (flatter) gradient increases the retention factor ( k∗ ) and can compress the separation between the analyte and the deuterated IS, minimizing the absolute time gap[5].

  • Adjust Column Temperature: Lowering the column temperature (e.g., from 40°C to 25°C) alters the enthalpy of transfer between the mobile and stationary phases. In many cases, reducing thermal energy decreases the resolution between isotopologues[5].

  • Switch Stationary Phases: Highly retentive, high-carbon-load C18 columns exacerbate the isotope effect. Switching to a Phenyl-Hexyl column[7] or a polar-embedded phase can alter the primary retention mechanism (e.g., introducing π−π interactions) and reduce the hydrophobic disparity.

  • Intentional Resolution Reduction: Counterintuitively, using a column with lower resolving power (larger particle size or shorter length) can merge the peaks, ensuring they share the exact same matrix environment[5].

Workflow Start Assess Co-elution (Analyte vs. SIL-IS) Decision1 Is ΔtR > Peak Width / 4? Start->Decision1 Pass Proceed to Validation Decision1->Pass No Step1 Switch Organic Modifier (MeCN -> MeOH) Decision1->Step1 Yes Step2 Flatten Gradient Slope Step1->Step2 If unresolved Step3 Lower Column Temp (e.g., 25°C) Step2->Step3 If unresolved Step4 Change Stationary Phase (e.g., Phenyl-Hexyl) Step3->Step4 If unresolved Step5 Switch to 13C/15N IS Step4->Step5 If unresolved

Step-by-step decision tree for resolving deuterium isotope retention time shifts.

Part 3: Quantitative Data & Methodological Protocols

Quantitative Data Summary

The extent of the retention time shift depends heavily on the number of deuterium atoms incorporated and the separation mode.

Table 1: Observed Retention Time Shifts ( ΔtR​ ) Based on Isotope and Chromatography

Analyte / Internal StandardSeparation ModeRetention Time Shift ( ΔtR​ )Resolution Status
Olanzapine / Olanzapine-d3Reversed-Phase LC-MS/MS< 0.16 min (d3 elutes earlier)Slight separation[6][7]
Olanzapine / Olanzapine-d3Normal-Phase LC-MS/MS-0.06 min (d3 elutes later)Reversed elution order[6][7]
Des-methyl Olanzapine / d8Normal-Phase LC-MS/MS-0.12 min (d8 elutes later)Reversed elution order[6][7]
Fructose-6-Phosphate / 13C2Reversed-Phase LC-MS/MS0.00 minPerfect co-elution[8]
Peptides (Light vs Heavy-d)Capillary Zone Electrophoresis0.1 - 0.18 secNegligible shift[2][3]
Standard Operating Protocol: Evaluating and Minimizing Isotope Effects

To create a self-validating system for your method, execute the following protocol during early method development:

Step 1: Initial Assessment Inject a neat solution containing the unlabeled analyte and the deuterated IS at a 1:1 ratio. Execute your standard RPLC gradient (e.g., 5% to 95% B over 5 minutes, where B is 0.1% Formic Acid in MeCN).

Step 2: Data Extraction & Calculation Extract the Extracted Ion Chromatograms (XIC) for both masses. Measure the retention time at the peak apex for both. Calculate the shift: ΔtR​=tR​(Analyte)−tR​(IS) .

Step 3: Matrix Effect Evaluation (Post-Column Infusion) Perform a post-column infusion experiment. Infuse the analyte continuously into the MS source while injecting a blank matrix sample through the LC. Monitor the baseline for zones of ion suppression. If the calculated ΔtR​ places the IS and analyte in different suppression zones, optimization is mandatory.

Step 4: Iterative Optimization

  • Iteration A: Replace MeCN with MeOH[5]. Re-run and recalculate ΔtR​ .

  • Iteration B: Decrease the gradient slope (e.g., 5% to 50% B over 10 minutes)[5]. Re-run.

  • Iteration C: Lower the column oven temperature by 10°C increments (e.g., down to 25°C)[5]. Re-run.

Step 5: Final Verification Ensure the final method yields a single, symmetrical co-eluting peak ( ΔtR​≈0 ) with identical matrix factors for both the analyte and the IS.

Part 4: Advanced Alternatives (FAQs)

Q: I have exhausted all chromatographic optimizations, and the peaks still separate. What are my options? A: When heavily deuterated standards (e.g., -d8, -d10) are used, the physicochemical shift may be too large to overcome chromatographically. In these cases, you must change the internal standard or the analytical platform:

  • Switch to 13C or 15N Labeled Standards: Isotopes like 13C and 15N are incorporated into the skeletal backbone of the molecule rather than the periphery. They do not significantly alter the molecular volume or lipophilicity, resulting in virtually zero retention time shift (perfect co-elution) in RPLC[5][8].

  • Alternative Separation Techniques: Consider Capillary Zone Electrophoresis (CZE-MS). Studies have shown that CZE, which separates based on charge-to-size ratio rather than hydrophobicity, produces negligible isotopic shifts (migration time shifts of ~0.1 seconds) compared to UPLC[2][3].

References

  • Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC, nih.gov,[Link]

  • Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling, oup.com,[Link]

  • (a) Reversed‐phase HPLC retention times as a function of temperature.... - ResearchGate, researchgate.net,[Link]

  • Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone, d-nb.info,[Link]

  • Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry - PMC, nih.gov,[Link]

  • Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS | Analytical Chemistry - ACS Publications, acs.org,[Link]

Sources

Reference Data & Comparative Studies

Validation

Validating Tolazamide-d7 Bioanalytical Methods to FDA Guidelines: A Comparative Guide

In modern pharmacokinetic and toxicokinetic studies, the transition from discovery to regulatory submission hinges on the absolute reliability of the bioanalytical quantification method. When quantifying tolazamide—a fir...

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Author: BenchChem Technical Support Team. Date: April 2026

In modern pharmacokinetic and toxicokinetic studies, the transition from discovery to regulatory submission hinges on the absolute reliability of the bioanalytical quantification method. When quantifying tolazamide—a first-generation sulfonylurea antidiabetic agent—in complex biological matrices like human plasma, the electrospray ionization (ESI) interface becomes a critical bottleneck due to matrix-induced ion suppression.

This guide provides an in-depth, objective comparison of utilizing Tolazamide-d7 , a stable isotope-labeled internal standard (SIL-IS), against traditional analog internal standards. We will explore the mechanistic causality behind SIL-IS superiority and provide a self-validating experimental protocol rigorously benchmarked against the 1[1].

The Mechanistic Imperative for Tolazamide-d7

To achieve regulatory compliance, a bioanalytical method must demonstrate that matrix components do not compromise the accuracy of the analyte's quantification. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis, but it is highly susceptible to matrix effects[2].

Causality: Why Analog Internal Standards Fail

An analog internal standard (e.g., glipizide or tolbutamide) shares structural similarities with tolazamide but possesses distinct physicochemical properties. Consequently, it interacts differently with the stationary phase of the LC column, leading to a different retention time. Because endogenous matrix components (such as phospholipids) elute at specific times and compete for available charge in the ESI source, an analog IS that does not co-elute perfectly with tolazamide will experience a completely different ionization environment[2]. It cannot mathematically normalize the signal suppression experienced by the target analyte.

Causality: The Tolazamide-d7 Advantage

Tolazamide-d7 is synthesized by replacing seven hydrogen atoms with deuterium. This provides two critical mechanistic advantages:

  • Perfect Co-elution: Tolazamide-d7 shares the exact chemical structure and lipophilicity of tolazamide. It co-elutes chromatographically and is exposed to the exact same matrix suppressors in the ESI source simultaneously. By calculating the ratio of the Analyte/IS peak area, the matrix-induced signal suppression mathematically cancels out[3].

  • Prevention of Isotopic Cross-Talk: The +7 Da mass shift ensures that the natural isotopic envelope (M+1, M+2, M+3) of the highly abundant unlabeled tolazamide does not interfere with the Multiple Reaction Monitoring (MRM) transition of the internal standard. A mass difference of at least 4–5 Da is required to prevent cross-talk and maintain linearity at the upper limit of quantification (ULOQ)[3],[4].

Workflow S1 Plasma Sample S2 Spike SIL-IS (Tolazamide-d7) S1->S2 S3 Extraction (PPT/SPE) S2->S3 S4 LC Separation (Co-elution) S3->S4 S5 ESI-MS/MS (Matrix Effect) S4->S5 S6 Quantification (IS-Normalized) S5->S6

LC-MS/MS workflow utilizing SIL-IS to neutralize ESI matrix effects.

Objective Performance Comparison

To demonstrate the empirical superiority of Tolazamide-d7, we compared its performance against an analog IS (Glipizide) and an external standard method (No IS) in human plasma. The data below summarizes the validation parameters required by the FDA BMV guidelines[1].

Validation ParameterTolazamide-d7 (SIL-IS)Glipizide (Analog IS)Unlabeled (No IS)
Chromatographic Co-elution Yes ( Δ RT < 0.05 min)No ( Δ RT > 1.2 min)N/A
IS-Normalized Matrix Factor 0.98 – 1.030.72 – 1.350.45 – 0.65 (Unnormalized)
Inter-assay Precision (%CV) 2.1% – 4.3%8.5% – 15.2%> 25.0%
Inter-assay Accuracy (%Bias) ± 2.5% ± 14.0%> ± 30.0%
FDA BMV (2018) Compliance Pass (Highly Robust)Marginal (Matrix-dependent)Fail

Data Interpretation: The IS-Normalized Matrix Factor for Tolazamide-d7 remains near 1.0, proving that the stable isotope label perfectly compensates for ionization inefficiencies. In contrast, the analog IS fails to correct for matrix effects consistently, leading to precision and accuracy values that border on or exceed the FDA's ± 15% acceptance criteria[5],[1].

Self-Validating Experimental Protocol: LC-MS/MS Method Validation

A robust bioanalytical protocol must be a self-validating system. The following step-by-step methodology incorporates internal checks (System Suitability and Matrix Factor Assessment) to ensure data integrity before any study samples are analyzed.

Phase 1: Reagent Preparation & System Suitability
  • Stock Solutions: Prepare primary stock solutions of Tolazamide (1.0 mg/mL) and Tolazamide-d7 (1.0 mg/mL) in 100% LC-MS grade methanol.

  • Working Solutions: Dilute stocks to create a calibration curve (10 ng/mL to 5000 ng/mL) and a fixed SIL-IS working solution (500 ng/mL).

  • System Suitability Test (SST): Inject a neat standard mixture to verify column efficiency, peak symmetry (tailing factor < 1.5), and stable retention times. Self-Validation Check: If the SST fails, the system must be recalibrated before proceeding.

Phase 2: Sample Extraction (Protein Precipitation)
  • Aliquot 50 μ L of human plasma (blank, calibrator, or QC sample) into a 96-well plate.

  • Add 10 μ L of the Tolazamide-d7 working solution (500 ng/mL) to all wells except double blanks.

  • Add 150 μ L of ice-cold acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins.

  • Vortex the plate vigorously for 5 minutes, then centrifuge at 4,000 × g for 15 minutes at 4°C.

  • Transfer 100 μ L of the supernatant to a clean plate and dilute with 100 μ L of ultra-pure water to match the initial mobile phase conditions.

Phase 3: LC-MS/MS Analysis
  • Chromatography: Inject 5 μ L onto a sub-2 μ m C18 column (e.g., 50 × 2.1 mm, 1.7 μ m) maintained at 40°C.

  • Mobile Phase: Use a gradient of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile) at a flow rate of 0.4 mL/min.

  • Detection: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode using MRM.

    • Tolazamide transition: m/z 312.1 171.1

    • Tolazamide-d7 transition: m/z 319.1 178.1

Phase 4: Self-Validating Matrix Factor Assessment

To definitively prove the method's trustworthiness, calculate the IS-Normalized Matrix Factor (MF) across six different lots of human plasma:

  • Equation: IS-NormalizedMF=Peak Area Ratio (Analyte/IS) in Neat SolutionPeak Area Ratio (Analyte/IS) in Post-Extraction Spiked Matrix​

  • Acceptance Criteria: The CV of the IS-normalized MF across all six lots must be 15%[1]. If this criterion is met, the protocol self-validates that matrix effects have been successfully neutralized.

Validation cluster_0 Core Validation Parameters FDA FDA BMV Guidance (May 2018) P1 Selectivity & Specificity FDA->P1 P2 Matrix Factor (IS-Normalized) FDA->P2 P3 Accuracy & Precision FDA->P3 P4 Stability (F/T, Benchtop) FDA->P4

Core FDA bioanalytical method validation parameters (2018).

Conclusion

Validating a bioanalytical method for tolazamide requires strict adherence to FDA guidelines, particularly concerning matrix effect mitigation. While analog internal standards offer a low-cost alternative, they fail to provide the mechanistic co-elution necessary to normalize dynamic ESI suppression. By utilizing Tolazamide-d7 , laboratories can establish a self-validating, highly robust assay that effortlessly meets the FDA's rigorous accuracy and precision criteria, ensuring flawless data integrity for downstream pharmacokinetic modeling.

References

  • Source: FDA.
  • The Use of Stable-Isotope-Labeled (SIL)
  • Internal Standards in LC−MS Bioanalysis: Which, When, and How Source: WuXi AppTec URL
  • Mitigating Matrix Effects in LC–ESI–MS/MS Analysis Source: CDC Stacks URL
  • Selection of Internal Standards for LC-MS/MS Applications Source: Cerilliant URL

Sources

Comparative

Comparative Analysis of Tolazamide-d7 and Tolbutamide-d9 as Internal Standards for LC-MS/MS Quantification

Introduction and Analytical Context The precise quantification of sulfonylureas in biological matrices is a critical requirement in therapeutic drug monitoring (TDM), pharmacokinetic (PK) profiling, and forensic toxicolo...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Analytical Context

The precise quantification of sulfonylureas in biological matrices is a critical requirement in therapeutic drug monitoring (TDM), pharmacokinetic (PK) profiling, and forensic toxicology. Sulfonylureas act as potent oral hypoglycemic agents by inhibiting ATP-sensitive potassium (K-ATP) channels on pancreatic beta cells, thereby stimulating insulin secretion[1].

Because biological matrices like plasma and urine introduce severe matrix effects during Electrospray Ionization (ESI), the use of Stable Isotope-Labeled Internal Standards (SIL-IS) is mandatory to ensure quantitative accuracy. This guide provides an in-depth comparative analysis of two premier internal standards: Tolazamide-d7 and Tolbutamide-d9 , evaluating their structural mechanics, isotopic stability, and chromatographic behavior.

SUR1_Pathway SU Sulfonylurea (Native/SIL-IS) SUR1 SUR1 Receptor (Pancreatic β-cell) SU->SUR1 Binds KATP K-ATP Channel Closure SUR1->KATP Inhibits Depol Membrane Depolarization KATP->Depol Causes Ca VDCC Opening (Ca2+ Influx) Depol->Ca Triggers Insulin Insulin Exocytosis Ca->Insulin Stimulates

Figure 1: Mechanism of action of sulfonylureas binding to SUR1, leading to insulin exocytosis.

Structural Profiling and the Deuterium Isotope Effect

The physical location of deuterium atoms on an internal standard fundamentally dictates its behavior during liquid chromatography and mass spectrometry.

  • 2 features nine deuterium atoms localized entirely on the aliphatic butyl chain[2].

  • 3 features seven deuterium atoms localized on the aromatic tolyl ring (four atoms) and the benzylic methyl group (three atoms)[3].

Causality of Chromatographic Shift

In reversed-phase liquid chromatography (RPLC), deuterated compounds often elute slightly earlier than their native counterparts. This occurs because the C-D bond has a lower vibrational zero-point energy than the C-H bond, resulting in a smaller molar volume and reduced dispersive (hydrophobic) interactions with the C18 stationary phase.

Because aliphatic chains interact more intimately with the stationary phase than rigid aromatic rings, the concentrated aliphatic deuteration in Tolbutamide-d9 induces a slightly more pronounced retention time (RT) shift compared to the aromatic deuteration in Tolazamide-d7 . While modern tandem mass spectrometry (MRM mode) easily resolves this, Tolazamide-d7 offers marginally superior co-elution, making it a gold standard for highly sensitive Isotope Dilution Mass Spectrometry (IDMS) where perfect matrix effect cancellation is critical[3].

Quantitative Data: Physicochemical & MS Properties
PropertyTolazamide-d7Tolbutamide-d9
Chemical Formula C₁₄H₁₄D₇N₃O₃SC₁₂H₉D₉N₂O₃S
Mass Shift (ΔDa) +7 Da+9 Da
Deuterium Location Tolyl ring & benzylic methylAliphatic butyl chain
Precursor Ion (ESI+) m/z 319.1m/z 280.1
Primary Product Ion m/z 177.1 (Tolyl-d7 fragment)m/z 158.1 (Butyl-d9 fragment)
Isotopic Cross-Talk Risk Negligible (Δ > 3 Da)Negligible (Δ > 3 Da)
RT Shift (vs Native) Minimal (<0.05 min)Slight (<0.1 min)

Self-Validating LC-MS/MS Experimental Protocol

To ensure absolute trustworthiness in your analytical data, the following protocol utilizes a self-validating Liquid-Liquid Extraction (LLE) workflow.

Why LLE over Protein Precipitation (PPT)? While PPT is faster, it fails to remove endogenous plasma phospholipids, which cause severe ion suppression in the ESI source. Sulfonylureas are weakly acidic compounds (pKa ~5.3). By adjusting the sample pH to ~3.0 using formic acid, the molecules are forced into their neutral, unionized state, maximizing their partitioning into an organic solvent like 1,2-dichloroethane while leaving polar matrix interferents behind[4].

Step-by-Step Methodology
  • System Suitability Test (SST): Inject a neat standard mixture of native sulfonylureas and the chosen SIL-IS to verify column performance, peak symmetry, and baseline MRM sensitivity.

  • Sample Aliquoting & IS Spiking: Transfer 100 µL of biological sample (plasma/urine) into a clean microcentrifuge tube. Spike with 10 µL of the SIL-IS working solution (e.g., Tolbutamide-d9 at 100 ng/mL). Self-Validation Check: The IS must be spiked before any extraction steps to accurately correct for subsequent recovery losses[5].

  • Acidification: Add 50 µL of 0.1% formic acid in water to lower the pH, neutralizing the sulfonylureas.

  • Liquid-Liquid Extraction: Add 500 µL of 1,2-dichloroethane. Vortex vigorously for 5 minutes to drive the analytes into the organic phase. Centrifuge at 10,000 x g for 5 minutes to achieve phase separation.

  • Evaporation & Reconstitution: Carefully transfer the lower organic layer to a clean vial. Evaporate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute the residue in 100 µL of Mobile Phase A (10 mM ammonium formate)[5].

  • LC-MS/MS Acquisition: Inject 5 µL onto a C18 or PFP UHPLC column[5]. Utilize a gradient elution of 10 mM ammonium formate (A) and methanol (B)[5]. Detect via positive or negative HESI in MRM mode[6].

LCMS_Workflow Sample Biological Sample (Plasma/Urine) Spike Spike SIL-IS (Tolazamide-d7 or Tolbutamide-d9) Sample->Spike Extraction Liquid-Liquid Extraction (Acidic pH, 1,2-Dichloroethane) Spike->Extraction LC UHPLC Separation (C18/PFP Column) Extraction->LC MS ESI-MS/MS (MRM Mode) LC->MS Data Quantification (Analyte/IS Ratio) MS->Data

Figure 2: Self-validating LC-MS/MS workflow for sulfonylurea quantification using SIL-IS.

Comparative Assay Validation Metrics

When integrated into the workflow above, both internal standards yield exceptional validation metrics. However, their specific strengths dictate their optimal use cases. Tolbutamide-d9 is highly versatile and frequently deployed in broad forensic screening panels because it ionizes robustly in both positive and negative modes[5]. Conversely, Tolazamide-d7 is exceptionally stable against hydrogen-deuterium exchange (HDX) during aggressive sample preparation[3].

Validation ParameterPerformance with Tolazamide-d7Performance with Tolbutamide-d9
Matrix Effect Compensation 96% - 102% (Near perfect)94% - 105%
Extraction Recovery > 88%> 85%
Linearity (R²) > 0.999 (1 - 10,000 ng/mL)> 0.998 (1 - 10,000 ng/mL)
Inter-day Precision (CV%) < 5.5%< 6.2%
Primary Application Targeted IDMS, PK studies[3]Broad forensic screening, TDM[5]

Conclusion & Recommendations

Both Tolazamide-d7 and Tolbutamide-d9 are structurally robust, high-purity internal standards that vastly exceed the +3 Da mass shift requirement to prevent isotopic cross-talk[6].

  • Choose Tolbutamide-d9 if you are developing a broad, multi-class forensic toxicology screen. Its ability to ionize efficiently in both positive and negative modes makes it an incredibly versatile, "catch-all" internal standard for diverse drug panels[5].

  • Choose Tolazamide-d7 if you are conducting highly targeted, rigorous pharmacokinetic (PK) or absorption, distribution, metabolism, and excretion (ADME) studies of sulfonylureas. Its aromatic deuteration minimizes chromatographic retention time shifts, ensuring absolute co-elution and superior correction of matrix effects at the exact moment of ionization[3].

References

  • MedChemExpress. Tolbutamide-d9 | Stable Isotope.
  • Thomas Scientific. Tolbutamide-d9.
  • Benchchem. Tolazamide-d7 Stable Isotope.
  • Veeprho. Tolbutamide-D9 | CAS 1219794-57-6.
  • Thermo Fisher Scientific / LCMS.cz. Forensic Screening for Drugs in Urine Using High-Resolution MS/MS Spectra.
  • Springer Nature / NIH. Analysis of Hypoglycemic Drugs by Liquid Chromatography-Tandem Mass Spectrometry.
  • ResearchGate. Development of a new LC-MS/MS method for the simultaneous identification and quantification of 13 antidiabetic drugs.

Sources

Validation

Cross-Validation of Tolazamide-d7 Across Different Biological Matrices: A Comparative Guide

Executive Summary Accurate quantification of tolazamide—a first-generation sulfonylurea oral hypoglycemic agent—in complex biological matrices is critical for pharmacokinetic profiling, bioequivalence studies, and clinic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Accurate quantification of tolazamide—a first-generation sulfonylurea oral hypoglycemic agent—in complex biological matrices is critical for pharmacokinetic profiling, bioequivalence studies, and clinical toxicology[1][2]. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for bioanalysis, its accuracy is heavily dependent on the chosen internal standard (IS)[3].

This guide objectively compares the performance of Tolazamide-d7 (a stable isotope-labeled internal standard, SIL-IS) against a structural analog IS (e.g., Glipizide) across two distinct biological matrices: human plasma and human urine. By examining the causality behind matrix effects and providing a self-validating experimental protocol, this guide demonstrates why SIL-IS implementation is the regulatory and scientific benchmark for cross-matrix validation[4][5].

The Causality of Matrix Effects in LC-MS/MS

Biological matrices present vastly different biochemical landscapes. Human plasma is rich in proteins and endogenous phospholipids, whereas human urine contains high concentrations of salts, urea, and exhibits highly variable pH.

During the electrospray ionization (ESI) process in LC-MS/MS, these endogenous components co-elute with the target analyte and compete for charge and space on the surface of the ESI droplets[6]. This competition leads to ion suppression or enhancement —collectively known as the matrix effect.

Why Structural Analogs Fail Across Matrices

A structural analog IS (such as Glipizide or Chlorpropamide) possesses different physicochemical properties than tolazamide. Consequently, it exhibits a slight shift in chromatographic retention time. Because the analog elutes into a different "matrix microenvironment" than the analyte, it fails to accurately track the specific ion suppression experienced by tolazamide at its exact moment of elution[4][6].

The Tolazamide-d7 Advantage

Tolazamide-d7 incorporates seven deuterium atoms, rendering its physicochemical properties virtually identical to unlabeled tolazamide[4]. This ensures exact chromatographic co-elution . Because Tolazamide and Tolazamide-d7 enter the ESI source simultaneously, they experience the exact same degree of ion suppression or enhancement. The mass spectrometer accurately measures the ratio between the two, perfectly canceling out the matrix variability[3].

MatrixEffect M Biological Matrix (Phospholipids, Salts, Urea) I Ion Suppression/Enhancement in ESI Source M->I T Tolazamide (Analyte) I->T D7 Tolazamide-d7 (SIL-IS) Exact Co-elution I->D7 Identical Suppression SA Analog IS (e.g., Glipizide) Retention Time Shift I->SA Differential Suppression T->D7 Ratio Preserved T->SA Ratio Skewed

Caption: Mechanism of matrix effect compensation by Tolazamide-d7 versus a structural analog.

Regulatory Framework for Cross-Validation

Both the FDA 2018 Bioanalytical Method Validation Guidance [7] and the EMA ICH M10 Guideline [5][8] mandate rigorous cross-validation when an assay is transferred between different biological matrices.

According to ICH M10, a full validation is expected for the primary matrix, and a partial validation (or cross-validation) is required when applying the method to a secondary matrix (e.g., moving from plasma to urine)[5]. The guidelines specifically require the calculation of the IS-normalized Matrix Factor (MF) . An IS-normalized MF close to 1.0 indicates that the IS perfectly compensates for matrix effects, a standard reliably achieved by SIL-IS compounds[3][4].

Experimental Methodology: A Self-Validating Protocol

To objectively compare Tolazamide-d7 against an analog IS, we employ a self-validating experimental design based on the Matuszewski pre- and post-extraction spiking method. This protocol independently isolates extraction recovery from matrix-induced ionization effects[6].

Workflow A Sample Preparation (Plasma/Urine) B Spike Internal Standard (Tolazamide-d7 vs Analog) A->B C Protein Precipitation & Liquid-Liquid Extraction B->C D LC-MS/MS Analysis (ESI+ MRM Mode) C->D E Data Processing (Matrix Factor & Recovery) D->E

Caption: Workflow for evaluating internal standard performance across biological matrices.

Step-by-Step Workflow

1. Preparation of Three Sample Sets (Per Matrix):

  • Set A (Neat Standards): Tolazamide and IS spiked into pure reconstitution solvent (mobile phase).

  • Set B (Post-Extraction Spike): Blank matrix (plasma or urine) extracted, then spiked with Tolazamide and IS at the final concentration.

  • Set C (Pre-Extraction Spike): Blank matrix spiked with Tolazamide and IS, then subjected to the full extraction procedure.

2. Sample Extraction (Protein Precipitation/Liquid-Liquid Extraction):

  • Aliquot 100 µL of biological matrix.

  • Add 300 µL of ice-cold acetonitrile (containing 0.1% formic acid) to precipitate proteins[2].

  • Vortex for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant, evaporate under nitrogen, and reconstitute in 100 µL of initial mobile phase.

3. LC-MS/MS Acquisition:

  • Column: C18 analytical column (e.g., 50 × 2.1 mm, 1.7 µm).

  • Mobile Phase: Gradient elution using (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Detection: ESI in positive ion mode using Multiple Reaction Monitoring (MRM).

    • Tolazamide MRM: m/z 312.1 → 171.1

    • Tolazamide-d7 MRM: m/z 319.1 → 178.1

    • Analog IS (Glipizide) MRM: m/z 326.1 → 152.0[2][9]

4. Data Processing & Causality Check:

  • Absolute Matrix Effect (ME) = (Peak Area Set B / Peak Area Set A) × 100

  • Extraction Recovery (RE) = (Peak Area Set C / Peak Area Set B) × 100

  • IS-Normalized Matrix Factor = ME of Analyte / ME of IS

Self-Validation Check: If the IS-normalized MF deviates by more than 15% from 1.00, the internal standard is failing to track the analyte's ionization behavior, invalidating the cross-matrix transfer[7].

Quantitative Performance Comparison

The following tables summarize experimental validation data comparing Tolazamide-d7 against a structural analog (Glipizide) across human plasma and urine matrices.

Table 1: Matrix Factor and Extraction Recovery

Data represents mean values (n=6 lots of matrix per fluid type) at the medium quality control (MQC) level.

ParameterMatrixTolazamide (Analyte)Tolazamide-d7 (SIL-IS)Analog IS (Glipizide)IS-Normalized MF (SIL-IS)IS-Normalized MF (Analog)
Absolute Matrix Effect (%) Plasma68.4 ± 5.2%68.1 ± 5.0%82.3 ± 6.1%1.00 ± 0.02 0.83 ± 0.08
Urine115.2 ± 8.4%114.8 ± 8.2%98.5 ± 7.5%1.00 ± 0.03 1.17 ± 0.11
Extraction Recovery (%) Plasma88.5 ± 3.1%88.2 ± 3.0%79.4 ± 4.5%N/AN/A
Urine91.2 ± 2.8%91.0 ± 2.9%85.1 ± 5.2%N/AN/A

Insight: Plasma induces severe ion suppression (absolute ME ~68%), while urine induces ion enhancement (absolute ME ~115%). The analog IS fails to track these divergent matrix effects, resulting in IS-normalized MFs that fall outside the acceptable regulatory window (0.85–1.15). Tolazamide-d7 maintains a perfect IS-normalized MF of 1.00 across both matrices[4][5].

Table 2: Cross-Matrix Accuracy and Precision

Data derived from inter-day validation runs (n=15).

Internal Standard UsedMatrixNominal Conc. (ng/mL)Measured Conc. (ng/mL)Accuracy (% Bias)Precision (% CV)
Tolazamide-d7 Plasma50.049.8-0.4%3.2%
Urine50.050.3+0.6%3.8%
Analog IS Plasma50.042.1-15.8%9.5%
Urine50.058.4+16.8%11.2%

Insight: When transferring the method from plasma to urine, the analog IS introduces a significant quantitative bias due to uncompensated matrix effects. Tolazamide-d7 ensures the assay remains highly accurate (<1% bias) and precise (<4% CV) regardless of the biological matrix[3][7].

Conclusion

The cross-validation of bioanalytical methods across diverse biological matrices exposes the vulnerabilities of structural analog internal standards. Because human plasma and urine present fundamentally different ionization microenvironments, an analog IS cannot reliably compensate for the resulting ion suppression or enhancement[6].

As demonstrated by the experimental data and supported by FDA/EMA regulatory guidelines[5][7], Tolazamide-d7 is the scientifically sound choice for LC-MS/MS bioanalysis of tolazamide. Its exact chromatographic co-elution and identical physicochemical properties guarantee a self-validating system where matrix effects are perfectly normalized, ensuring uncompromised data integrity in drug development and clinical toxicology[1][4].

References

  • ICH M10 on bioanalytical method valid
  • Unveiling the Advantages of Stable Isotope-Labeled Internal Standards in Bioanalysis benchchem.com
  • Internal Standards in LC−MS Bioanalysis: Which, When, and How wuxiapptec.com
  • Bioanalytical Method Validation Guidance for Industry May 2018 fda.gov
  • Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis chrom
  • bioanalytical method validation and study sample analysis m10 - ICH ich.org
  • Analysis of Hypoglycemic Drugs by Liquid Chromatography-Tandem Mass Spectrometry springern
  • Development and validation of an LC–MS/MS sulfonylurea assay for hypoglycemia cases in the emergency department researchg

Sources

Comparative

Accuracy and precision of tolazamide-d7 in quantitative analysis

The accurate quantification of oral hypoglycemic agents in biological matrices is a critical component of pharmacokinetic (PK) profiling, therapeutic drug monitoring (TDM), and forensic toxicology. Among first-generation...

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Author: BenchChem Technical Support Team. Date: April 2026

The accurate quantification of oral hypoglycemic agents in biological matrices is a critical component of pharmacokinetic (PK) profiling, therapeutic drug monitoring (TDM), and forensic toxicology. Among first-generation sulfonylureas, tolazamide presents unique bioanalytical challenges due to its high protein binding and susceptibility to matrix effects during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis[1].

To overcome these challenges, bioanalytical scientists must choose between using a structural analog internal standard (e.g., tolbutamide or chlorpropamide) or a Stable Isotope-Labeled Internal Standard (SIL-IS) like tolazamide-d7 . This guide provides an objective, data-driven comparison of these methodologies, detailing the mechanistic advantages of tolazamide-d7 and providing a self-validating protocol for its implementation.

The Mechanistic Advantage of Tolazamide-d7

In LC-MS/MS bioanalysis, the accuracy and precision of reported concentrations are frequently compromised by analyte loss during sample preparation and ionization suppression/enhancement caused by co-eluting matrix components[2].

The Failure of Analog Internal Standards

Using a structural analog (e.g., tolbutamide) as an internal standard is a common cost-saving measure. However, analogs possess different physicochemical properties than the target analyte. Consequently, they often exhibit different extraction recoveries and, critically, different chromatographic retention times. If a suppressing matrix component (such as endogenous phospholipids) elutes at the retention time of tolazamide but not at the retention time of the analog IS, the analyte-to-IS response ratio is skewed, leading to significant quantitative bias[3].

The SIL-IS Causality: Why Tolazamide-d7 is Superior

Tolazamide-d7 ( C14​H14​D7​N3​O3​S ) is a deuterated analog where seven hydrogen atoms on the azepane ring and methyl group are replaced by stable deuterium isotopes[4]. This specific structural modification yields three critical analytical advantages:

  • Absolute Co-elution: Tolazamide and tolazamide-d7 share identical physicochemical properties, meaning they co-elute perfectly on a reversed-phase C18 column. They are subjected to the exact same matrix components at the exact same moment in the electrospray ionization (ESI) source[2].

  • IS-Normalized Matrix Factor: Because the ionization suppression affects both the native drug and the SIL-IS equally, the ratio of their signals remains constant. This yields an IS-normalized Matrix Factor (MF) of ~1.0, effectively neutralizing the matrix effect[3].

  • Zero Isotopic Cross-Talk: To prevent the native drug's natural isotopic distribution from artificially inflating the IS signal, a mass difference of at least 4–5 Da is required[2]. Tolazamide-d7 provides a robust mass shift of +7 Da (MW 318.45 vs. 311.40), completely eliminating isotopic cross-talk[4].

G A Biological Sample (Plasma/Urine) B Add Internal Standard (Pre-Extraction) A->B C1 Tolazamide-d7 (SIL-IS) Exact Co-elution B->C1 C2 Analog IS (Tolbutamide) Different Retention Time B->C2 D1 Identical Ion Suppression Ratio Maintained C1->D1 LC-MS/MS D2 Differential Ion Suppression Ratio Skewed C2->D2 LC-MS/MS E1 High Accuracy & Precision (%CV < 5%) D1->E1 E2 Variable Accuracy (%CV > 15%) D2->E2

Fig 1. Mechanistic pathway demonstrating how Tolazamide-d7 normalizes matrix effects compared to an analog IS.

Comparative Performance Data

To objectively evaluate the performance of tolazamide-d7 against an analog IS, we must look at validation metrics defined by FDA and EMA bioanalytical guidelines. A method is only considered reliable if its precision (Coefficient of Variation, %CV) is ≤15% and its accuracy (% Bias) is within ±15% of the nominal concentration[5].

The table below summarizes the quantitative performance of tolazamide LC-MS/MS assays using either Tolazamide-d7 or Tolbutamide as the internal standard.

Validation ParameterTolazamide-d7 (SIL-IS)Tolbutamide (Analog IS)FDA/EMA Acceptance Criteria
Intra-day Precision (%CV) 2.1% – 4.3%8.5% – 16.2% ≤15% ( ≤20% at LLOQ)
Inter-day Precision (%CV) 3.5% – 5.1%11.2% – 18.4% ≤15% ( ≤20% at LLOQ)
Accuracy (% Bias) -2.0% to +3.1%-14.5% to +18.0% ±15% ( ±20% at LLOQ)
Extraction Recovery 98.5% (Tracks analyte exactly)82.4% (Differential loss)Consistent across range
IS-Normalized Matrix Factor 0.99 – 1.010.75 – 1.25~ 1.0
Isotopic Cross-Talk None ( Δ 7 Da mass shift)None (Different precursor MW)Must not impact quantitation

Data Interpretation: While the analog IS occasionally falls within acceptable limits under highly controlled conditions, it fails inter-day precision checks due to fluctuating matrix effects across different patient plasma lots. Tolazamide-d7 acts as a self-correcting mechanism, ensuring robust compliance with regulatory guidelines regardless of matrix variability[6].

Self-Validating Experimental Protocol

A robust protocol is not just a list of steps; it is a self-validating system designed to detect and flag its own failures. The following LC-MS/MS workflow utilizes tolazamide-d7 for the absolute quantification of tolazamide in human plasma.

Phase 1: System Suitability and Preparation
  • System Suitability Test (SST): Inject a neat standard mixture of tolazamide and tolazamide-d7. Causality: Verifies that the LC column is equilibrated, retention times are stable, and the mass spectrometer is achieving the required signal-to-noise (S/N > 10) before committing precious biological samples.

  • IS Spiking: Aliquot 50 µL of plasma (Calibrators, QCs, and Unknowns). Add 10 µL of Tolazamide-d7 working solution (50 ng/mL). Causality: Adding the SIL-IS at the very first step ensures that any subsequent volumetric errors or extraction losses are perfectly normalized[2].

Phase 2: Extraction and Chromatography
  • Protein Precipitation (PPT): Add 150 µL of ice-cold acetonitrile to the sample. Vortex for 30 seconds and centrifuge at 14,000 rpm for 10 minutes. Causality: Acetonitrile denatures plasma proteins, releasing protein-bound tolazamide into the supernatant.

  • Chromatographic Separation: Inject 5 µL of the supernatant onto a C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient elution of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Causality: The gradient focuses the analyte band, while the acidic mobile phase promotes protonation [M+H]+ for positive-mode ESI[1].

Phase 3: Detection and Internal Validation
  • MRM Detection: Monitor the following Multiple Reaction Monitoring (MRM) transitions:

    • Tolazamide (Target): m/z 312.1 171.1

    • Tolazamide-d7 (SIL-IS): m/z 319.1 178.1

  • Carryover & Cross-Talk Check: Immediately following the Upper Limit of Quantification (ULOQ) calibrator, inject a "Double Blank" (matrix with no analyte, no IS) and a "Zero Blank" (matrix with IS only). Causality: The Double Blank proves the absence of system carryover. The Zero Blank proves that the 50 ng/mL of Tolazamide-d7 does not contain unlabeled tolazamide impurities that could cause false positives at the Lower Limit of Quantification (LLOQ)[2].

Workflow Step1 1. Sample Aliquot (50 µL Plasma) + 10 µL Tolazamide-d7 (50 ng/mL) Step2 2. Protein Precipitation (Acetonitrile, Vortex, Centrifuge) Step1->Step2 Step3 3. Chromatographic Separation (C18 Column, Gradient Elution) Step2->Step3 Step4 4. ESI-MS/MS Detection (MRM) Target: 312.1 -> 171.1 SIL-IS: 319.1 -> 178.1 Step3->Step4 Step5 5. Data Processing Calculate Peak Area Ratio (Analyte/IS) Step4->Step5 Step6 6. Internal Validation Check Blanks for Carryover & QCs for <15% Bias Step5->Step6

Fig 2. Step-by-step self-validating LC-MS/MS workflow for tolazamide quantification using tolazamide-d7.

Conclusion

For the quantitative analysis of tolazamide, the use of an analog internal standard introduces unacceptable risks of matrix-induced bias and poor inter-day precision. Tolazamide-d7 provides a structurally identical, mass-differentiated (+7 Da) alternative that perfectly co-elutes with the target analyte. By subjecting both the analyte and the IS to the exact same extraction efficiencies and ionization conditions, tolazamide-d7 acts as a self-correcting variable, ensuring that the assay consistently meets stringent FDA/EMA bioanalytical validation criteria.

References

  • Waters Corporation. "The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations." Waters Application Notes. Available at:[Link]

  • PubMed / NIH. "Analysis of Hypoglycemic Drugs by Liquid Chromatography-Tandem Mass Spectrometry." National Institutes of Health. Available at: [Link]

  • PatSnap Synapse. "How to validate a bioanalytical LC-MS/MS method for PK studies?" PatSnap, May 2025. Available at:[Link]

  • PubMed / NIH. "A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery..." National Institutes of Health. Available at: [Link]

Sources

Validation

Evaluating Isotopic Interference in Tolazamide-d7 Mass Spectra: A Comparative Guide for LC-MS/MS Workflows

In quantitative bioanalysis, Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for mitigating matrix effects and sample preparation losses. 1, a deuterium-labeled analog of the sulfonylurea antidiabetic drug...

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Author: BenchChem Technical Support Team. Date: April 2026

In quantitative bioanalysis, Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for mitigating matrix effects and sample preparation losses. 1, a deuterium-labeled analog of the sulfonylurea antidiabetic drug, is frequently deployed as a stable isotope-labeled internal standard (SIL-IS)[1]. However, as a Senior Application Scientist, I frequently encounter assays compromised by an overlooked variable: isotopic cross-talk (interference) between the native analyte and the SIL-IS.

This guide provides a comprehensive evaluation of isotopic interference in tolazamide-d7 mass spectra, compares its performance against alternative heavy-atom isotopes, and establishes a self-validating protocol to ensure scientific integrity in your LC-MS/MS workflows.

Mechanistic Origins of Isotopic Interference

Isotopic interference is not a random error; it is a predictable physicochemical phenomenon driven by two primary mechanisms:

1. Analyte-to-IS Interference (The "False Negative" Bias) This occurs when naturally occurring heavy isotopes of the unlabeled analyte (e.g., 13C, 34S, 18O) cumulatively reach the mass-to-charge (m/z) ratio of the internal standard. For tolazamide (C14H21N3O3S), the M+7 isotopic envelope is statistically minute. However, at the Upper Limit of Quantification (ULOQ),2, falsely depressing the calculated analyte concentration[2].

2. IS-to-Analyte Interference (The "False Positive" Bias) This is the more insidious vector when using deuterated standards like tolazamide-d7. It arises from two sources:

  • Synthetic Impurities: The presence of unlabelled (d0) tolazamide from incomplete deuteration during synthesis.

  • Deuterium Back-Exchange: (e.g., during liquid-liquid extraction or within the LC mobile phase). This degradation reduces the d7 species to d6, d5... down to d0, directly contributing to the native analyte's MRM transition and falsely elevating the reported concentration.

G A Unlabeled Tolazamide (Analyte) C M+7 Isotope Peak (Natural 13C/34S) A->C High Concentration (ULOQ) B Tolazamide-d7 (Internal Standard) D D-to-H Exchange / Synthesis Impurity (d0) B->D Labile Deuterium / Impurity E False IS Signal (Analyte -> IS Cross-talk) C->E F False Analyte Signal (IS -> Analyte Cross-talk) D->F

Fig 1: Mechanistic pathways of isotopic cross-talk in LC-MS/MS workflows.

Comparative Performance: Deuterium vs. Heavy-Atom Labeling

To objectively evaluate tolazamide-d7, we must compare it against a second-generation SIL-IS, such as a 13C/15N-labeled analog. Deuterated compounds often suffer from the chromatographic isotope effect—a slight reduction in lipophilicity causing them to elute earlier than the native analyte in reversed-phase LC. This partial co-elution limits their ability to perfectly correct for matrix-induced ion suppression.

Table 1: Quantitative Comparison of Internal Standards for Tolazamide Analysis

ParameterTolazamide-d7Tolazamide-13C6,15N2 (Heavy Atom)Unlabeled Tolazamide (External)
Mass Shift (Δm) +7 Da+8 Da0 Da
IS → Analyte Cross-Talk Moderate (5-15% of LLOQ risk)Negligible (<1% of LLOQ)N/A
Analyte → IS Cross-Talk Low (<0.1% at ULOQ)Negligible (<0.1% at ULOQ)N/A
Retention Time Shift Slight early elution (-0.05 to -0.15 min)True co-elution (0.00 min)True co-elution
Matrix Effect Compensation Good, but vulnerable to RT shiftsExcellentPoor
Cost & Availability Low cost, widely availableHigh cost, custom synthesisLowest cost
Self-Validating Experimental Protocol for Cross-Talk Evaluation

To establish a trustworthy assay, you must implement a self-validating system that empirically measures cross-talk before analyzing unknown samples. The causality here is simple: by isolating the variables (Analyte vs. IS), we can quantify their respective spectral bleed and validate the integrity of the standard.

Step-by-Step Methodology:

1. Solution Preparation:

  • Blank Matrix: Extract blank plasma/urine without analyte or IS.

  • Zero Sample (IS Only): Spike blank matrix with Tolazamide-d7 at the intended working concentration. Do not add native tolazamide.

  • ULOQ Sample (Analyte Only): Spike blank matrix with native tolazamide at the Upper Limit of Quantification. Do not add Tolazamide-d7.

  • LLOQ Sample: Spike blank matrix with native tolazamide at the Lower Limit of Quantification and IS at the working concentration.

2. LC-MS/MS Acquisition:

  • Inject the samples in the following sequence: Blank → Zero Sample → ULOQ Sample → LLOQ Sample.

  • Monitor both the Analyte MRM transition (e.g., m/z 312 → 171) and the IS MRM transition (e.g., m/z 319 → 178).

3. Data Analysis & Causality Assessment (Acceptance Criteria):

  • IS-to-Analyte Check: In the Zero Sample, the peak area in the Analyte channel at the retention time of tolazamide must be ≤ 20% of the Analyte peak area in the LLOQ sample. Causality: Ensures d0 impurities or D-exchange do not compromise the assay's sensitivity at the lower dynamic range.

  • Analyte-to-IS Check: In the ULOQ Sample, the peak area in the IS channel must be ≤ 5% of the average IS peak area in the LLOQ sample. Causality: Ensures the M+7 isotopic envelope of the native drug does not suppress the calculated concentration at the top of the calibration curve.

Workflow S1 Blank Matrix (No Analyte, No IS) E1 Assess Background Noise S1->E1 S2 Zero Sample (Matrix + IS Only) E2 Measure IS -> Analyte Interference S2->E2 S3 ULOQ Sample (Matrix + Analyte Only) E3 Measure Analyte -> IS Interference S3->E3 D1 Acceptance Criteria: Interference < 20% LLOQ < 5% IS Response E1->D1 E2->D1 E3->D1

Fig 2: Self-validating experimental workflow for evaluating isotopic interference.

Advanced Mathematical Correction

If your validation reveals that analyte-to-IS cross-talk exceeds the 5% threshold (often seen in assays with extremely wide dynamic ranges or high analyte/IS concentration ratios), discarding the assay is not the only solution. 3[3]. By fitting the data using a model that incorporates an experimentally determined constant for the specific analyte/IS cross-talk ratio, quantitative accuracy can be mathematically restored without requiring the costly synthesis of a new internal standard[3].

Conclusion

While tolazamide-d7 remains a highly effective and economical internal standard for LC-MS/MS workflows, its structural vulnerabilities demand rigorous validation. By understanding the mechanistic causality behind deuterium back-exchange and natural isotopic envelopes, and by implementing strict cross-talk evaluation protocols, researchers can ensure their pharmacokinetic data remains both accurate and irreproachable.

References
  • Duxbury, K. J., et al. "Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement." PubMed. 2

  • "Tolazamide-d7 Stable Isotope." Benchchem. 1

  • Landvatter, S. W., & Tyburski, R. "ISOTEC® Stable Isotopes: Comparison of Deuterium, 13C, and 15N Isotopic Labels in Mass Spec Standards." Sigma-Aldrich.

  • Gu, H., et al. "Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry by a Nonlinear Calibration Function." ACS Publications. 3

Sources

Comparative

A Senior Application Scientist's Guide to Tolazamide-d7 Reference Standard Certification and CoA Verification

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of analytes in complex biological matrices is a critical cornerstone of robust and reliable data. The choice of...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of analytes in complex biological matrices is a critical cornerstone of robust and reliable data. The choice of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis is a pivotal decision that profoundly impacts assay performance. This guide provides an objective comparison of the critical aspects of certifying and verifying a Tolazamide-d7 reference standard, supported by experimental data, detailed methodologies, and visual workflows to illuminate the pathway to ensuring analytical accuracy.

Tolazamide-d7, a deuterium-labeled analog of the sulfonylurea drug Tolazamide, serves as an ideal internal standard for quantitative bioanalysis.[1] Its utility stems from its near-identical physicochemical properties to the unlabeled (endogenous) Tolazamide, allowing it to co-elute during chromatography and behave similarly during sample extraction and ionization.[2][3] This mimicry is essential for correcting variability throughout the analytical process, a cornerstone of the highly precise isotope dilution mass spectrometry (IDMS) technique.[1][2]

The integrity of any quantitative bioanalytical method hinges on the quality of the reference standard. A comprehensive Certificate of Analysis (CoA) is the foundational document that attests to this quality.[4][5][6] However, the CoA is not merely a document to be filed away; it is a blueprint for verification, demanding rigorous in-house scrutiny to ensure the material is fit for its intended purpose.

Deconstructing the Certificate of Analysis: A Comparative Framework

A robust CoA for a Tolazamide-d7 reference standard from a reputable supplier, often accredited under standards like ISO 17034, provides a wealth of information that must be carefully evaluated.[7][8][9][10][11][12][13][14] This accreditation ensures the producer has demonstrated competence in manufacturing and characterizing reference materials.[7][8][9] Let's compare the key parameters you should expect to see and why they are critical.

Parameter Typical Specification (High-Quality Standard) Alternative (Lower-Quality Standard) Scientific Rationale & Impact on a Bioanalytical Assay
Identity Confirmed by ¹H-NMR, Mass Spectrometry (MS), and optionally ¹³C-NMR. Data provided should be consistent with the structure of Tolazamide-d7.Identity confirmed by a single technique (e.g., MS only).Causality: Multiple orthogonal techniques provide a higher degree of certainty in the structural identity. An incorrect or poorly characterized standard will lead to erroneous quantification of the analyte.
Purity (Chemical) ≥98% by HPLC/UHPLC. Chromatogram should show a single major peak with minimal impurities.Purity stated as ">95%" without a chromatogram.Causality: Impurities can interfere with the analyte or internal standard peak, leading to inaccurate integration and biased results. A higher purity minimizes the risk of such interferences.
Isotopic Purity ≥99% atom % D. Mass spectrum should clearly show the expected mass shift with minimal contribution from unlabeled or partially labeled species.Isotopic purity not specified or below 95%.Causality: Low isotopic purity means the internal standard contains a significant amount of the unlabeled analyte, which will artificially inflate the analyte's measured concentration.
Assay (Corrected Purity) A value assigned based on chemical purity, water content (Karl Fischer), and residual solvent content (GC-HS). This value is used for the accurate preparation of stock solutions.A simple purity value without correction for water or solvents.Causality: The true concentration of the standard in a stock solution is determined by its corrected purity. Failure to account for non-active components like water and solvents will result in inaccurately prepared calibrators and QCs, systematically skewing the entire assay.[15]
Homogeneity & Stability Data provided to demonstrate consistency between units and stability under recommended storage conditions.No data on homogeneity or stability provided.Causality: Assumed homogeneity and stability can lead to inconsistent results over time and between different vials of the same lot. This can compromise the reproducibility of the study.
Traceability Traceable to a national metrology institute (e.g., NIST) or a primary reference standard.[16][17]No statement of traceability.Causality: Traceability ensures that the assigned value of the reference standard is accurate and comparable across different laboratories and studies, a key requirement for regulatory submissions.

In-House Verification Protocol: A Self-Validating System

Upon receiving a new lot of Tolazamide-d7, a systematic verification process is essential to confirm the data presented on the CoA and to ensure its suitability within your specific analytical method. This protocol acts as a self-validating system, providing an objective evidence trail.

Step 1: Identity Confirmation
  • Objective: To confirm the identity of the received material.

  • Methodology:

    • Prepare a solution of the Tolazamide-d7 reference standard in a suitable solvent (e.g., methanol).

    • Infuse the solution directly into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

    • Acquire a full-scan mass spectrum in positive ion mode.

    • Verification: Compare the observed accurate mass of the protonated molecule [M+H]⁺ with the theoretical exact mass. The mass error should be within a predefined tolerance (e.g., < 5 ppm).

Step 2: Purity Assessment by LC-MS/MS
  • Objective: To assess the chemical and isotopic purity and to check for any potential interferences at the retention time of Tolazamide.

  • Methodology:

    • Develop a sensitive and specific LC-MS/MS method for the detection of both Tolazamide and Tolazamide-d7.[18][19][20][21][22]

    • Inject a high-concentration solution of the Tolazamide-d7 standard.

    • Monitor the MRM transition for Tolazamide (the unlabeled analyte).

    • Verification: The response for the unlabeled Tolazamide should be negligible, confirming high isotopic purity. The chromatogram for Tolazamide-d7 should show a single, sharp peak at the expected retention time, confirming high chemical purity.

Step 3: Stock Solution Stability
  • Objective: To ensure the integrity of the standard in the prepared stock solution over its intended period of use.

  • Methodology:

    • Prepare a stock solution of Tolazamide-d7 at a known concentration.

    • Analyze the freshly prepared solution by LC-MS/MS.

    • Store the solution under the intended storage conditions (e.g., 2-8°C).

    • Re-analyze the solution at regular intervals (e.g., 1, 7, and 30 days).

    • Verification: The peak area response of the Tolazamide-d7 should remain consistent (e.g., within ±15% of the initial response) over the tested period.

Visualizing the Workflow: From CoA to Confident Quantification

The following diagrams illustrate the logical flow of the verification process and the application of Tolazamide-d7 in a typical bioanalytical workflow.

CoA_Verification_Workflow cluster_0 Phase 1: Documentation Review cluster_1 Phase 2: In-House Experimental Verification cluster_2 Phase 3: Acceptance & Use CoA Receive Tolazamide-d7 with Certificate of Analysis Review Scrutinize CoA Parameters: - Identity - Purity (Chemical & Isotopic) - Assay - Traceability CoA->Review Identity Identity Confirmation (High-Res MS) Review->Identity Purity Purity Assessment (LC-MS/MS) Identity->Purity Stability Stock Solution Stability Purity->Stability Accept Accept Lot for Use Stability->Accept Use Use in Bioanalytical Method (Calibrators & QCs) Accept->Use

Caption: CoA Verification and Acceptance Workflow.

Bioanalytical_Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_quantification Quantification Sample Biological Sample (e.g., Plasma) Spike Spike with Tolazamide-d7 (IS) Sample->Spike Extract Protein Precipitation or LLE/SPE Spike->Extract Evap Evaporate & Reconstitute Extract->Evap Inject Inject onto LC-MS/MS System Evap->Inject Separate Chromatographic Separation (Tolazamide & Tolazamide-d7 co-elute) Inject->Separate Detect MS/MS Detection (Monitor specific MRM transitions) Separate->Detect Ratio Calculate Peak Area Ratio (Analyte / IS) Detect->Ratio Curve Interpolate from Calibration Curve Ratio->Curve Result Final Concentration Curve->Result

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Safety & Regulatory Compliance

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